Ethyl 6-cyclopropyl-6-oxohexanoate

• CAS: 898776-30-2

Core Science & Biosynthesis

Introduction: The Role of NMR in Modern Structural Elucidation

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of Ethyl 6-cyclopropyl-6-oxohexanoate

In the landscape of pharmaceutical research and drug development, the unambiguous determination of a molecule's structure is a cornerstone of success. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for this purpose, offering unparalleled insight into the connectivity and chemical environment of atoms within a molecule. This guide provides a comprehensive analysis of Ethyl 6-cyclopropyl-6-oxohexanoate, a molecule incorporating several key functional groups: a cyclopropyl ring, a ketone, an aliphatic chain, and an ethyl ester.

The cyclopropyl moiety, in particular, is a valuable structural motif in medicinal chemistry, known for introducing conformational rigidity and unique electronic properties.[1] Understanding its distinct NMR signature is therefore critical for scientists working with such compounds. This document will serve as a technical resource, detailing the predicted ¹H and ¹³C NMR spectra, the rationale behind spectral assignments, and the advanced 2D NMR techniques used for structural confirmation.

Molecular Structure and Spectroscopic Blueprint

A thorough NMR analysis begins with a systematic breakdown of the molecule's structure to identify all unique (non-equivalent) proton and carbon environments.

Caption: Numbering scheme for Ethyl 6-cyclopropyl-6-oxohexanoate.

The molecule possesses 11 unique carbon environments and 9 distinct sets of protons, each expected to produce a unique signal in the respective NMR spectrum.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment, quantity (via integration), and connectivity (via spin-spin coupling) of protons. Chemical shifts (δ) are reported in parts per million (ppm) relative to a standard, typically tetramethylsilane (TMS).[2][3]

Proton Label	Integration	Predicted δ (ppm)	Predicted Multiplicity	Rationale & Key Couplings
H-i	3H	1.2 - 1.3	Triplet (t)	Part of the ethyl ester, coupled to the two H-h protons (³J ≈ 7 Hz). This is a classic ethyl pattern.[4]
H-b, H-c	4H	0.8 - 1.2	Multiplets (m)	These are the cyclopropyl CH₂ protons. They are highly shielded due to the ring current effect of the cyclopropane ring.[1][5] They will show complex splitting due to both geminal and vicinal coupling to each other and to H-a.
H-f	2H	1.5 - 1.7	Multiplet (m)	Methylene group in the middle of the alkyl chain, relatively shielded. Coupled to H-e and H-g.
H-e	2H	1.7 - 1.9	Multiplet (m)	Methylene group in the alkyl chain, coupled to H-d and H-f.
H-a	1H	1.8 - 2.0	Multiplet (m)	The cyclopropyl CH proton is deshielded relative to H-b/c due to the adjacent ketone. It is coupled to all four other cyclopropyl protons (H-b, H-c).
H-g	2H	2.3 - 2.5	Triplet (t)	Protons are alpha to the ester carbonyl group, resulting in a downfield shift.[6] Coupled to H-f (³J ≈ 7 Hz).
H-d	2H	2.7 - 2.9	Triplet (t)	Protons are alpha to the ketone carbonyl group, causing a significant downfield shift.[7] Coupled to H-e (³J ≈ 7 Hz).
H-h	2H	4.1 - 4.2	Quartet (q)	Part of the ethyl ester, directly attached to the oxygen atom, causing strong deshielding.[8] Coupled to the three H-i protons (³J ≈ 7 Hz).

Predicted ¹³C NMR and DEPT Spectral Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments. Due to the low natural abundance of ¹³C, carbon-carbon coupling is not observed.[9] Spectra are typically acquired with proton decoupling, resulting in each unique carbon appearing as a singlet.[9] Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for determining the number of hydrogens attached to each carbon.[10][11][12]

• DEPT-90: Only CH carbons appear as positive signals.[11][13]

• DEPT-135: CH₃ and CH carbons appear as positive signals, while CH₂ carbons appear as negative (inverted) signals. Quaternary carbons (C) are absent.[10][14]

Carbon Label	DEPT-135 Signal	DEPT-90 Signal	Predicted δ (ppm)	Rationale
C3, C2	Positive	Absent	8 - 12	Highly shielded cyclopropyl CH₂ carbons.[15]
C11	Positive	Absent	14 - 15	Ethyl group CH₃ carbon, typical for alkanes.
C1	Positive	Positive	18 - 22	Cyclopropyl CH carbon, deshielded by the adjacent ketone.
C7	Negative	Absent	23 - 26	Aliphatic chain CH₂ carbon.
C6	Negative	Absent	28 - 32	Aliphatic chain CH₂ carbon.
C8	Negative	Absent	33 - 36	CH₂ carbon alpha to the ester carbonyl.
C5	Negative	Absent	41 - 44	CH₂ carbon alpha to the ketone carbonyl, shifted downfield.[16]
C10	Negative	Absent	60 - 62	Ethyl ester CH₂ carbon, deshielded by the adjacent oxygen atom.[8]
C9	Absent	Absent	172 - 175	Ester carbonyl carbon. Less deshielded than a ketone carbonyl.[9][17]
C4	Absent	Absent	208 - 212	Ketone carbonyl carbon. Characteristically found far downfield (>200 ppm).[7][18][19]

Advanced 2D NMR for Structural Verification

While 1D spectra provide foundational data, 2D NMR experiments are essential for unambiguously connecting the puzzle pieces. They reveal correlations between nuclei, confirming the atomic connectivity.

COSY (COrrelation SpectroscopY)

This homonuclear experiment identifies protons that are spin-coupled to each other, typically through two or three bonds (²J or ³J).[20][21] Cross-peaks in a COSY spectrum directly map out the H-C-C-H networks.

Expected Key COSY Correlations:

• H-i ↔ H-h (confirms the ethyl group)

• H-h ↔ H-i

• H-g ↔ H-f

• H-f ↔ H-g and H-e

• H-e ↔ H-f and H-d

• H-d ↔ H-e

• H-a ↔ H-b and H-c (confirms cyclopropyl connectivity)

HSQC (Heteronuclear Single Quantum Coherence)

This heteronuclear experiment correlates protons directly to the carbons they are attached to (¹J coupling).[20][22] It provides a direct link between the ¹H and ¹³C assignments.

Expected Key HSQC Correlations:

• H-i (δ ~1.2) ↔ C11 (δ ~14)

• H-h (δ ~4.1) ↔ C10 (δ ~61)

• H-g (δ ~2.4) ↔ C8 (δ ~34)

• H-f (δ ~1.6) ↔ C7 (δ ~24)

• H-e (δ ~1.8) ↔ C6 (δ ~30)

• H-d (δ ~2.8) ↔ C5 (δ ~42)

• H-a (δ ~1.9) ↔ C1 (δ ~20)

• H-b,c (δ ~0.9) ↔ C2,3 (δ ~10)

Experimental Protocol: A Self-Validating System

Achieving high-quality, reproducible NMR data is contingent upon meticulous sample preparation and a logical acquisition strategy.[23][24]

Sample Preparation

• Analyte Weighing: Accurately weigh 5-10 mg of Ethyl 6-cyclopropyl-6-oxohexanoate into a clean, dry vial.[24]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl₃) is an excellent first choice for this non-polar to moderately polar compound. The deuterium signal is used by the spectrometer for field-frequency locking.[24][25]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[23] Gently swirl or vortex until the sample is completely dissolved. Ensure no particulate matter remains, as this can degrade spectral quality.[23][24]

• Transfer: Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube.[26]

• Standard: Tetramethylsilane (TMS) is often added as an internal standard to reference the chemical shift to 0.00 ppm, although modern spectrometers can reference the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Data Acquisition Workflow

A systematic approach to data acquisition ensures all necessary information for structural elucidation is gathered efficiently.

Caption: Workflow for NMR-based structural elucidation.

Conclusion

The ¹H and ¹³C NMR spectra of Ethyl 6-cyclopropyl-6-oxohexanoate are rich with information. The highly shielded signals of the cyclopropyl protons, the distinct quartet-triplet pattern of the ethyl group, and the characteristic downfield shifts of the ketone and ester carbonyl carbons provide a unique spectroscopic fingerprint. By employing a systematic workflow that combines 1D and 2D NMR techniques with rigorous sample preparation, researchers can confidently determine and verify the structure of this and related molecules, ensuring the scientific integrity required in advanced drug development and chemical research.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Common HNMR Patterns. Retrieved from [Link]

• Bonacorso, H. G., et al. (2006, September 23). 13C NMR Chemical Shifts Substituent Effects of (E)- and (Z)-N-ethyl-N-Methylamides. Spectroscopy Letters, 25(8). Retrieved from [Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. Organic Chemistry. Retrieved from [Link]

• Anasazi Instruments. (2021, May 24). DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? Retrieved from [Link]

• Chemistry Steps. (2023, September 26). DEPT NMR: Signals and Problem Solving. Retrieved from [Link]

• Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• ResearchGate. (2019, October 15). 2D- NMR what is the different between COSY and HSQC?? Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Wiley Online Library. (2008, March 25). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Doc Brown's Chemistry. (2025, November 12). C-13 nmr spectrum of ethanol analysis of chemical shifts ppm interpretation. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 18). 5.6: 13C-NMR Spectroscopy. Retrieved from [Link]

• Pacific Lutheran University. (2022, March 9). 1H NMR Chemical Shifts. Retrieved from [Link]

• University of Colorado, Boulder. (2011). Integration of 13C NMR Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

• Jasperse, J. (n.d.). Short Summary of 1H-NMR Interpretation. Chem 360 Notes. Retrieved from [Link]

• Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Retrieved from [Link]

• ResearchGate. (n.d.). 'H chemical shifts for cyclopropyl protons. Retrieved from [Link]

• Wired Chemist. (n.d.). Proton, Carbon-13 and Nitrogen Chemical Shift Ranges. Retrieved from [Link]

• NC State University Libraries. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 1H NMR Coupling Constants. Retrieved from [Link]

• University of California, Davis. (n.d.). Summary of NMR Interpretation. Retrieved from [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• YouTube. (2021, January 12). Structure Determination from Spectra (1) (H NMR, C NMR, IR) [Ketone, Ester, Carboxylic Acid]. Retrieved from [Link]

• University of Bath. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link]

• University of Ottawa. (n.d.). 13 Carbon NMR. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2012, August 17). Measurement of Long Range C H Coupling Constants. Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• ResearchGate. (n.d.). Calculated and experimental 13 C NMR chemical shifts. Retrieved from [Link]

• YouTube. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 13 - Coupling. Retrieved from [Link]

• ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). Measurement of Long-Range Heteronuclear Coupling Constants Using the Peak Intensity in Classical 1D HMBC Spectra. Retrieved from [Link]

• SlideShare. (n.d.). N.M.R CHEMICAL SHIFTS C-13. Retrieved from [Link]

• Doc Brown. (n.d.). cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. researchgate.net [researchgate.net]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. C-13 nmr spectrum of ethanol analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 12. DEPT NMR: Signals and Problem Solving - Chemistry Steps [chemistrysteps.com]
• 13. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? [aiinmr.com]
• 14. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 15. Proton, Carbon-13 and Nitrogen Chemical Shift Ranges - Carbon-13* [wiredchemist.com]
• 16. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 17. m.youtube.com [m.youtube.com]
• 18. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. researchgate.net [researchgate.net]
• 21. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 22. emerypharma.com [emerypharma.com]
• 23. organomation.com [organomation.com]
• 24. publish.uwo.ca [publish.uwo.ca]
• 25. depts.washington.edu [depts.washington.edu]
• 26. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Comprehensive Mass Spectrometry Profiling of Ethyl 6-cyclopropyl-6-oxohexanoate: Mechanisms, Workflows, and Analytical Causality

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2)[1][2][3][4][5] Molecular Formula: C₁₁H₁₈O₃ | Exact Mass: 198.1256 Da

Executive Summary

Ethyl 6-cyclopropyl-6-oxohexanoate is a bifunctional aliphatic building block featuring a terminal ethyl ester and a cyclopropyl ketone. In modern drug discovery, such motifs are frequently utilized to synthesize conformationally restricted pharmacophores and targeted protein degraders (PROTACs). Establishing a robust mass spectrometry (MS) profile for this compound is critical for both structural verification during synthesis and trace-level quantitation during pharmacokinetic (PK) studies.

This whitepaper details the gas-phase ion chemistry of this molecule, contrasting the hard ionization of Electron Ionization (EI) with the soft ionization of Electrospray Ionization (ESI). By understanding the causality behind its fragmentation—specifically the stabilization of charge by the cyclopropyl ring and the dual McLafferty rearrangements—scientists can design highly specific, self-validating analytical methods.

Gas-Phase Ion Chemistry & Fragmentation Causality

To design a robust MS method, one must first understand why a molecule fragments the way it does. The fragmentation of Ethyl 6-cyclopropyl-6-oxohexanoate is governed by its two carbonyl groups and the unique electronic properties of the cyclopropyl ring.

2.1 Electron Ionization (EI-MS) Mechanisms

Under standard 70 eV electron ionization, the molecule forms a highly unstable molecular ion (

at m/z 198), which rapidly undergoes unimolecular dissociation. According to the foundational principles detailed by , charge retention during fragmentation is driven by the ionization energy of the resulting products (Stevenson's Rule).

• Alpha-Cleavage and Walsh Orbital Stabilization: The most dominant fragmentation pathway is the alpha-cleavage between the C6 ketone carbonyl and the aliphatic chain. This yields a cyclopropanecarbonyl cation at m/z 69 . The causality behind this being the base peak lies in the cyclopropyl ring: its C-C bonds possess high p-character (forming "Walsh orbitals"), which allow them to conjugate with the adjacent empty p-orbital of the acylium ion, drastically lowering the activation energy for this cleavage.

• Dual McLafferty Rearrangements: Because the molecule possesses a 4-carbon spacer between the two carbonyls, both the ketone and the ester have access to gamma-hydrogens, triggering two distinct McLafferty rearrangements:

  • Ketone-Directed: The ketone oxygen abstracts a hydrogen from C3, followed by beta-cleavage, expelling ethyl 3-butenoate (114 Da) and leaving an enol radical cation at m/z 84 .

  • Ester-Directed: The ester oxygen abstracts a hydrogen from C4, expelling a cyclopropyl-alkene neutral (110 Da) to form an enol radical cation at m/z 88 .

GC-EI-MS fragmentation pathways of Ethyl 6-cyclopropyl-6-oxohexanoate.

2.2 Electrospray Ionization (ESI-MS/MS) Pathways

For biological applications, LC-MS/MS is preferred. As outlined by regarding atmospheric pressure ionization, ESI in positive mode yields the even-electron protonated molecule

at m/z 199.1 .

During Collision-Induced Dissociation (CID), the even-electron rule dictates that the precursor will preferentially expel neutral molecules rather than radicals.

• Low Collision Energy (CE 10-15 eV): The molecule expels neutral ethanol (46 Da) from the ester terminus, forming a stable acylium ion at m/z 153.1 .

• High Collision Energy (CE 25-35 eV): Charge-remote fragmentation drives the cleavage of the aliphatic backbone, yielding the highly stable cyclopropanecarbonyl cation at m/z 69.1 .

Self-Validating Experimental Protocols

To ensure data integrity (E-E-A-T), analytical methods must be designed as self-validating systems. A protocol is only trustworthy if it contains internal checks to immediately flag false positives, carryover, or matrix suppression.

Protocol A: GC-EI-MS for Structural Verification

Purpose: Confirm the identity and purity of synthesized batches.

• Sample Preparation: Dilute the analyte to 10 µg/mL in MS-grade hexane. Self-Validation Step: Prepare a concurrent blank (pure hexane) and a system suitability standard (C8-C20 alkane mix).

• Injection: Inject 1 µL in splitless mode (Inlet Temp: 250°C) to maximize sensitivity for trace impurities.

• Chromatography: Use a 30m DB-5MS column. Hold at 60°C for 1 min, ramp at 15°C/min to 280°C.

• Ionization & Acquisition: 70 eV EI source at 230°C. Scan range m/z 40–300.

• System Validation:

  • Carryover Check: The hexane blank injected immediately after the highest standard must show a signal-to-noise (S/N) ratio < 3 for m/z 69.

  • Orthogonal Confirmation: Calculate the Retention Index (RI) using the alkane mix. Spectral matching alone is insufficient; the RI must match the theoretical value for an aliphatic keto-ester to rule out structural isomers (e.g., isopropyl vs. cyclopropyl).

Protocol B: LC-ESI-MS/MS for Bioanalytical Quantitation

Purpose: Quantify the compound in complex biological matrices (e.g., plasma).

• Sample Preparation: Mix 50 µL of plasma with 150 µL of cold acetonitrile containing an isotopically labeled internal standard (IS). Centrifuge at 14,000 x g for 10 mins.

• Chromatography: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Mobile Phase A: H₂O + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid. Gradient: 5% B to 95% B over 3 minutes.

• Ionization: ESI Positive mode. Capillary voltage: 3.5 kV. Desolvation temp: 400°C.

• MRM Acquisition: Monitor transitions 199.1 → 69.1 (Quantifier) and 199.1 → 153.1 (Qualifier).

• System Validation:

  • Ion Ratio Monitoring: The ratio of the quantifier to the qualifier transition must remain within ±15% of the neat standard. If the ratio skews in a biological sample, it definitively proves an isobaric matrix interference, invalidating that specific data point.

Self-validating LC-ESI-MS/MS workflow for trace quantitation.

Quantitative Data Summary

The following tables summarize the critical mass spectrometric parameters required to build these methods in the laboratory, grounded in the principles of .

Table 1: Diagnostic EI-MS Ions (70 eV)

m/z	Relative Abundance	Ion Type	Mechanistic Origin	Diagnostic Value
198	< 1%		Intact Radical Cation	Confirms exact mass (weak signal).
153	~ 15%		Alpha-Cleavage (Ester)	Confirms the presence of an ethyl ester.
88	~ 25%		McLafferty (Ester)	Confirms gamma-H availability on the ester side.
84	~ 30%		McLafferty (Ketone)	Confirms gamma-H availability on the ketone side.
69	100% (Base)		Alpha-Cleavage (Ketone)	Defines the cyclopropyl ketone moiety.

Table 2: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
199.1	69.1	50	28	Quantifier (High sensitivity, stable acylium)
199.1	153.1	50	12	Qualifier (Loss of neutral ethanol)
199.1	181.1	50	10	Qualifier (Loss of H₂O, minor pathway)

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.[Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook (3rd ed.). Springer.[Link]

• Holčapek, M., Jirásko, R., & Lísa, M. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Chromatography A, 1217(25), 3908-3921.[Link]

Sources

• 1. ETHYL 6-CYCLOPROPYL-6-OXOHEXANOATE | 898776-30-2 [chemicalbook.com]
• 2. Ethyl 6-chloro-6-oxohexanoate | Sigma-Aldrich [sigmaaldrich.com]
• 3. Ethyl 6-cyclopropyl-6-oxohexanoate | CymitQuimica [cymitquimica.com]
• 4. chemscene.com [chemscene.com]
• 5. C11H18O3_Molecular formula [molbase.com]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Ethyl 6-cyclopropyl-6-oxohexanoate

Executive Summary

In contemporary drug discovery pipelines, the strategic incorporation of cyclopropyl motifs has become a cornerstone for enhancing metabolic stability and modulating the physicochemical properties of active pharmaceutical ingredients (APIs). Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) ([1]) serves as a highly versatile, bifunctional building block. Featuring both a terminal ethyl ester and a cyclopropyl-ketone separated by a flexible four-carbon aliphatic spacer, this molecule allows for orthogonal functionalization. This whitepaper provides an authoritative guide on its physical properties, chemoselective synthesis, analytical validation, and pharmacological utility.

Physicochemical Properties & Molecular Causality

Understanding the baseline properties of Ethyl 6-cyclopropyl-6-oxohexanoate is critical for predicting its behavior in both synthetic workflows and biological systems. The data below synthesizes established chemical parameters ([2]).

Quantitative Data Summary

Property	Value	Molecular Causality & Practical Implication
CAS Number	898776-30-2	Unique registry identifier for procurement and regulatory tracking[1].
Molecular Formula	C₁₁H₁₈O₃	Dictates the exact mass for high-resolution MS validation[2].
Molecular Weight	198.26 g/mol	Optimal low-molecular-weight fragment for lead-oriented synthesis[2].
SMILES	CCOC(=O)CCCCC(=O)C1CC1	The 4-carbon spacer between the ester and ketone prevents unwanted intramolecular lactonization, a common degradation pathway in shorter chain (e.g., 4-oxo) analogs[2].
Physical State	Liquid (Predicted)	Requires handling via volumetric displacement or mass-by-difference.
Storage Conditions	2-8 °C, Sealed & Dry	Cold, anhydrous storage is mandatory to prevent slow atmospheric hydrolysis of the ethyl ester, maintaining ≥98% purity ([2]).

Chemoselective Synthesis Workflow: The Weinreb Amide Route

Direct addition of a cyclopropyl Grignard reagent to an ester or acid chloride frequently results in over-addition, yielding unwanted tertiary alcohols. To achieve absolute chemoselectivity for the ketone, the synthesis must proceed via a Weinreb Amide intermediate ([3]).

Causality of Reagent Choice: We utilize 1,1'-Carbonyldiimidazole (CDI) instead of thionyl chloride for the initial activation. CDI avoids the generation of corrosive HCl gas, and the imidazole byproduct acts as a mild base to catalyze the subsequent coupling with N,O-dimethylhydroxylamine.

Fig 1: Chemoselective synthesis workflow of Ethyl 6-cyclopropyl-6-oxohexanoate via Weinreb amide.

Self-Validating Experimental Protocol

Step 1: Weinreb Amide Formation

• Dissolve monoethyl adipate (1.0 eq) in anhydrous dichloromethane (DCM) under N₂.

• Add CDI (1.1 eq) portion-wise at 0 °C. Stir for 1 hour at room temperature.

• Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq). Stir for 12 hours.

• Self-Validation Checkpoint: Remove a 5 µL aliquot and quench in 50 µL methanol. LC-MS analysis must show the methyl ester mass (M+H = 189), confirming complete activation of the free acid. If unreacted acid persists, add 0.1 eq CDI.

Step 2: Grignard Addition & Chelate Breakdown

• Cool the purified Weinreb amide solution in anhydrous THF to 0 °C.

• Dropwise add cyclopropylmagnesium bromide (1.1 eq, 0.5 M in THF). The low temperature suppresses enolization and controls the exothermic formation of the stable tetrahedral magnesium chelate.

• Self-Validation Checkpoint: Quench a 10 µL aliquot of the reaction mixture into 100 µL of 1M HCl. TLC (Hexanes:EtOAc 4:1) should reveal a single new spot (Rf ~0.5) with no residual Weinreb amide (Rf ~0.3). Note: Unquenched aliquots will yield false negatives because the chelate does not break down on the TLC plate.

• Once validated, quench the bulk reaction with 1M HCl until the aqueous layer reaches pH < 3. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

Analytical Characterization & Quality Control

To ensure the integrity of the synthesized or procured building block ([4]), a self-validating analytical orthogonalization approach is required.

Protocol: NMR & LC-MS Validation

• HPLC-UV/MS Analysis:

  • Method: C18 column, Gradient 5-95% MeCN in Water (0.1% Formic Acid) over 10 minutes.

  • Self-Validation: Run a blank gradient immediately prior to the sample. The absence of peaks at the target retention time validates that the column is free of carryover. The target mass must register as [M+H]⁺ = 199.1.

• ¹H-NMR (400 MHz, CDCl₃) Structural Integrity Check:

  • Causality of Peaks: The cyclopropyl ring protons are highly shielded due to the diamagnetic anisotropy of the strained ring, appearing upfield.

  • Self-Validation: Integrate the cyclopropyl methine multiplet (~1.9 ppm) against the ester methyl triplet (1.25 ppm). A strict 1:3 ratio validates the structural integrity of both termini. Any deviation indicates incomplete reaction, ester hydrolysis, or co-eluting impurities.

Pharmacological Utility in Drug Design

Ethyl 6-cyclopropyl-6-oxohexanoate is not merely a passive linker; it is a strategic pharmacophore precursor. The cyclopropyl group offers a unique combination of steric bulk and metabolic resistance. Compared to an isopropyl group, the cyclopropyl ring restricts conformational flexibility, locking the molecule into a favorable binding pose while simultaneously eliminating the tertiary C-H bond that is highly susceptible to Cytochrome P450 (CYP450) oxidation.

Fig 2: Pharmacological utility and structural advantages of the cyclopropyl-keto ester scaffold.

Furthermore, the ketone acts as a potent hydrogen bond acceptor within kinase or GPCR binding pockets, while the ethyl ester serves either as a lipophilic prodrug moiety to enhance cellular permeability or as a masked carboxylic acid for late-stage diversification.

References

• Title: C11H18O3_Molecular formula - Synthesis Route Source: MOLBASE URL: [Link]

Sources

• 1. ETHYL 6-CYCLOPROPYL-6-OXOHEXANOATE | 898776-30-2 [chemicalbook.com]
• 2. chemscene.com [chemscene.com]
• 3. molbase.com [molbase.com]
• 4. Ethyl 6-chloro-6-oxohexanoate | Sigma-Aldrich [sigmaaldrich.com]

Structural Deconstruction, Synthesis, and Applications of Ethyl 6-cyclopropyl-6-oxohexanoate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

In modern drug discovery, the strategic incorporation of sp³-hybridized carbon frameworks is essential for optimizing pharmacokinetic profiles. Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) serves as a highly versatile, bifunctional building block[1]. Featuring both an ethyl ester and a cyclopropyl ketone separated by a flexible butyl linker, this molecule provides orthogonal reactivity handles. This guide deconstructs its IUPAC nomenclature, details a self-validating synthetic protocol, and explores its utility in pharmaceutical development.

IUPAC Nomenclature & Structural Deconstruction

The systematic naming of organic compounds ensures that a chemical name translates unambiguously into a definitive structural formula. The derivation of "Ethyl 6-cyclopropyl-6-oxohexanoate" is governed by the priority rules established in the[2].

Mechanistic Breakdown of the Name:

• Principal Functional Group: The molecule contains both an ester and a ketone. According to IUPAC nomenclature hierarchy, esters possess a higher priority than ketones[2]. Therefore, the parent structure is named as an ester (suffix -oate), and the ketone is treated as a substituent (prefix oxo-).

• Parent Carbon Chain: The longest carbon chain containing the principal functional group (the ester carbonyl) consists of 6 carbons, establishing the root name hexanoate .

• Substituents at C6: The carbon at position 6 (the terminal end of the hexanoate chain) is double-bonded to an oxygen (the 6-oxo group) and single-bonded to a three-membered carbocycle (the 6-cyclopropyl group).

• Ester Alkyl Group: The oxygen of the ester is bonded to a two-carbon chain, dictating the prefix Ethyl .

Logical flowchart for the IUPAC nomenclature derivation of the target compound.

Physicochemical Properties

To facilitate analytical tracking and inventory management, the fundamental quantitative properties of Ethyl 6-cyclopropyl-6-oxohexanoate are summarized below[1]:

Property	Value
IUPAC Name	Ethyl 6-cyclopropyl-6-oxohexanoate
CAS Registry Number	898776-30-2
Molecular Formula	C₁₁H₁₈O₃
Molecular Weight	198.26 g/mol
SMILES String	CCOC(=O)CCCCC(=O)C1CC1
Storage Conditions	Sealed in dry conditions, 2-8°C

Strategic Chemical Synthesis & Self-Validating Protocol

The Causality of the Synthetic Strategy

Synthesizing this molecule requires the selective addition of a cyclopropyl group to a hexanoate backbone without compromising the ethyl ester. Direct addition of cyclopropylmagnesium bromide to ethyl adipoyl chloride (ethyl 6-chloro-6-oxohexanoate) is fundamentally flawed; Grignard reagents typically over-add to acid chlorides, yielding tertiary alcohols.

To circumvent this, we employ the methodology pioneered by[3]. By converting the acid chloride to an N-methoxy-N-methylamide (Weinreb amide), the subsequent Grignard addition forms a stable 5-membered metal chelate. This chelate traps the tetrahedral intermediate, completely preventing over-addition until it is intentionally collapsed via an acidic aqueous quench[4].

Step-by-step synthesis workflow utilizing a Weinreb amide intermediate.

Experimental Protocol

Step 1: Preparation of the Weinreb Amide

• Procedure: Dissolve ethyl 6-chloro-6-oxohexanoate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under argon. Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq), followed by the dropwise addition of triethylamine (2.5 eq). Stir for 2 hours, allowing the reaction to reach room temperature.

• Self-Validation: Monitor via Thin-Layer Chromatography (TLC). The highly reactive acid chloride spot will disappear, replaced by a more polar, stable amide spot. Quench with water, extract with DCM, and concentrate.

Step 2: Grignard Addition

• Procedure: Dissolve the isolated Weinreb amide (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C. Slowly add cyclopropylmagnesium bromide (1.1 eq, 0.5 M in THF) dropwise. Stir for 2 hours.

• Self-Validation: The reaction inherently pauses at the stable tetrahedral chelate stage. GC-MS analysis of a micro-aliquot (quenched in HCl) will confirm the mass of the target ketone (m/z 198.26) without the presence of tertiary alcohol byproducts.

Step 3: Acidic Quench and Isolation

• Procedure: Cool the vessel to 0 °C and carefully quench the chelate with 1M aqueous HCl. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent under reduced pressure.

• Self-Validation: Perform ¹H NMR spectroscopy. The spectrum must show cyclopropyl ring protons (multiplets at ~0.8–1.1 ppm) and an intact ethyl ester (a distinct quartet at ~4.1 ppm and a triplet at ~1.2 ppm).

Applications in Drug Development

The integration of Ethyl 6-cyclopropyl-6-oxohexanoate into medicinal chemistry pipelines is driven by the unique pharmacological properties imparted by the cyclopropyl ring.

As extensively reviewed by[5], the cyclopropyl fragment is a versatile player that frequently appears in preclinical and clinical drug molecules. Its inclusion addresses multiple drug discovery roadblocks:

• Metabolic Stability: The enhanced π-character and shorter, stronger C–H bonds of the cyclopropane ring make it highly resistant to cytochrome P450-mediated oxidative metabolism compared to standard alkyl chains[5].

• Conformational Restriction: The rigid sp³ geometry reduces the entropic penalty upon target binding, often leading to enhanced receptor potency[5].

• Orthogonal Functionalization: The dual functionality of Ethyl 6-cyclopropyl-6-oxohexanoate allows chemists to utilize the ketone for reductive aminations or heterocycle formation (e.g., condensing with hydrazines to form cyclopropyl-substituted pyrazoles), while the ester can be independently hydrolyzed or converted into amides to probe structure-activity relationships (SAR).

References

• IUPAC Blue Book Title: Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names Source: International Union of Pure and Applied Chemistry (IUPAC) URL:[Link]

• Nahm, S., & Weinreb, S. M. (1981) Title: N-methoxy-N-methylamides as effective acylating agents Source: Tetrahedron Letters, 22(39), 3815-3818 URL:[Link]

• Talele, T. T. (2016) Title: The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules Source: Journal of Medicinal Chemistry, 59(19), 8712-8756 URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. iupac.org [iupac.org]
• 3. pure.psu.edu [pure.psu.edu]
• 4. Lithium Enolates Derived from Weinreb Amides: Insights into Five-Membered Chelate Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Stability and Storage Conditions for Ethyl 6-cyclopropyl-6-oxohexanoate: A Comprehensive Technical Guide

Executive Summary

Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) is a highly specialized bifunctional chemical intermediate widely utilized in pharmaceutical synthesis and advanced materials development. Featuring both a terminal ethyl ester and a cyclopropyl ketone moiety, the molecule presents unique stability challenges. This whitepaper provides an in-depth mechanistic analysis of its degradation pathways, establishes empirical storage parameters based on regulatory frameworks, and outlines self-validating analytical protocols to ensure structural integrity throughout its lifecycle.

Molecular Vulnerability Profile & Mechanistic Analysis

To design effective storage conditions, one must first understand the thermodynamic and kinetic vulnerabilities inherent to the molecule's structure. Ethyl 6-cyclopropyl-6-oxohexanoate contains two primary reactive centers:

Ester Hydrolysis Kinetics

The terminal ethyl ester is highly susceptible to both acid- and base-catalyzed hydrolysis when exposed to atmospheric moisture. The kinetics of ester hydrolysis are strictly temperature-dependent, following the Arrhenius equation where reaction rates increase exponentially with thermal stress[1]. At ambient temperatures (20-25°C), trace amounts of water can initiate a slow hydrolytic cleavage, yielding 6-cyclopropyl-6-oxohexanoic acid and ethanol. Lowering the storage temperature to 2-8°C drastically reduces the kinetic energy available, preventing the system from overcoming the activation energy barrier required for the tetrahedral intermediate formation.

Cyclopropyl Ketone Ring-Opening

The cyclopropyl ring possesses significant Baeyer angle strain (approximately 27.5 kcal/mol). While generally stable under neutral, ambient conditions, the adjacent carbonyl group (ketone) can activate the ring toward cleavage under specific stressors. Exposure to Lewis acids, strong Brønsted acids, or excessive thermal energy can induce ring-opening via nucleophilic attack or single-electron transfer (SET) mechanisms[2]. To prevent unintended ring-opening, technical guidelines strongly recommend avoiding high temperatures and acidic environments during both reaction and storage phases[3].

Figure 1: Primary chemical degradation pathways of Ethyl 6-cyclopropyl-6-oxohexanoate.

Empirical Stability Data & Storage Parameters

Stability testing for pharmaceutical intermediates must align with the ICH Q1A(R2) guidelines, which define the standardized temperature and humidity parameters required to evaluate shelf life[4]. Based on the mechanistic vulnerabilities of the ester and cyclopropyl ketone groups, the following stability matrix applies to Ethyl 6-cyclopropyl-6-oxohexanoate.

Quantitative Stability Matrix

Storage Condition	Temperature	Relative Humidity (RH)	Duration	Expected Stability (Assay %)	Primary Risk Factor
Long-Term (Optimal)	2-8°C	Ambient	12-24 Months	> 99.0%	None
Accelerated	25°C ± 2°C	60% ± 5%	6 Months	95.0% - 98.0%	Slow Hydrolysis
Stress (Thermal)	40°C ± 2°C	75% ± 5%	3-6 Months	< 90.0%	Hydrolysis & Ring-Opening

Data Interpretation: The significant drop in assay percentage under stress conditions highlights the compound's sensitivity to combined heat and moisture. Therefore, cold storage (2-8°C) is not merely recommended but mandatory for long-term preservation.

Self-Validating Experimental Protocols

To ensure data integrity, analytical workflows must be self-validating. The following protocols incorporate internal controls to isolate variables and verify system suitability.

Protocol 1: Forced Degradation Study (Hydrolysis & Thermal)

Objective: To empirically determine the degradation rate and identify specific breakdown products. Causality: By subjecting the compound to extreme conditions, we can map the exact chromatographic profile of its degradants, ensuring they do not co-elute with the parent peak during routine Quality Control (QC).

• Sample Preparation: Prepare three 1.0 mg/mL solutions of Ethyl 6-cyclopropyl-6-oxohexanoate in Acetonitrile (ACN).

• Stress Application:

  • Acid Stress: Add 0.1M HCl (10% v/v) to Sample A.

  • Base Stress: Add 0.1M NaOH (10% v/v) to Sample B.

  • Thermal Stress: Heat Sample C to 60°C in a sealed vial.

• Control Implementation (Self-Validation): Prepare a fourth sample (Control) stored at -20°C. The degradation rate is validated by subtracting the Control's baseline from the stressed samples, isolating the causal variable (heat, acid, or base).

• Incubation & Quenching: Incubate for 48 hours. Quench acid/base samples to neutral pH before analysis to halt degradation.

Protocol 2: Quality Control via HPLC-UV/MS

Objective: To quantify compound purity and detect trace degradants. Causality: A gradient elution is chosen over isocratic to ensure both the polar degradant (6-cyclopropyl-6-oxohexanoic acid) and the non-polar parent ester elute with optimal peak shape. A low-pH mobile phase is utilized to suppress the ionization of the carboxylic acid degradant, preventing peak tailing and ensuring accurate integration.

• Mobile Phase Setup:

  • Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Phase B: 0.1% Formic Acid in Acetonitrile.

• Column: C18 Reverse Phase (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Gradient: 5% B to 95% B over 10 minutes.

• System Suitability (Self-Validation): A mass balance calculation must be performed. The sum of the peak areas of the parent compound and all degradants must equal the initial peak area of the Control sample within ±2.0%. If mass balance fails, it indicates volatile degradants or irreversible column binding, invalidating the run.

Figure 2: ICH Q1A(R2) aligned stability testing workflow for pharmaceutical intermediates.

GMP Storage & Handling Directives

Based on the mechanistic profiling and empirical data, the following best practices must be strictly adhered to for the handling and long-term storage of Ethyl 6-cyclopropyl-6-oxohexanoate:

• Temperature Control: Must be stored continuously at 2-8°C (refrigerated). For transit exceeding 48 hours, cold chain logistics (ice packs/dry ice) are required.

• Atmospheric Control (Inerting): To eliminate the risk of ambient moisture driving ester hydrolysis, the headspace of the storage container must be purged with an inert gas. Argon is preferred over Nitrogen as it is heavier than air and creates a more effective protective blanket over the liquid/solid interface.

• Container Closure System: Store in tightly sealed, amber glass vials equipped with PTFE-lined caps. Amber glass mitigates potential photolytic degradation, while the PTFE lining provides a chemically inert barrier against the solvent properties of the ester.

References

• Title: Q1A(R2) Guideline - ICH Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link] (Cited as[4])

• Title: Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments Source: National Institutes of Health (NIH) / PubMed Central URL: [Link] (Cited as[1])

• Title: Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones Source: National Institutes of Health (NIH) / PubMed Central URL: [Link] (Cited as[2])

Sources

• 1. Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. database.ich.org [database.ich.org]

Ethyl 6-cyclopropyl-6-oxohexanoate: A Bifunctional Building Block for Advanced Medicinal Chemistry and Targeted Protein Degradation

Executive Summary

In modern drug discovery, the strategic selection of bifunctional building blocks is critical for the rapid assembly of complex pharmacophores, PROTAC linkers, and lipid nanoparticle (LNP) components. Ethyl 6-cyclopropyl-6-oxohexanoate (ECOH) [CAS: 898776-30-2] has emerged as a highly versatile scaffold[1]. Featuring a terminal ethyl ester and a cyclopropyl ketone separated by a flexible four-carbon alkyl chain, ECOH enables orthogonal functionalization. This technical guide provides an in-depth analysis of ECOH’s physicochemical rationale, causality-driven synthetic workflows, and self-validating experimental protocols designed for senior medicinal chemists and process scientists.

Physicochemical Profiling & Structural Rationale

The Cyclopropyl Advantage

The incorporation of a cyclopropyl ring is not merely a structural novelty; it is a calculated physicochemical optimization. Over the past decade, 18 new chemical entities (NCEs) containing a cyclopropyl group were approved by the FDA[2]. The cyclopropyl ring is widely used in small-molecule drugs to enhance potency, improve metabolic stability, and reduce the efflux ratio[3].

• Metabolic Stability: The C-H bonds of a cyclopropyl ring possess enhanced s-character (approaching sp2 hybridization), making them shorter and significantly stronger than standard aliphatic chains[2]. This structural rigidity acts as a steric shield, rendering the adjacent positions less susceptible to cytochrome P450-mediated aliphatic oxidation compared to an isopropyl bioisostere.

• Conformational Rigidity: The coplanarity of the three carbon atoms and shorter C-C bonds with enhanced p-character restrict the rotational degrees of freedom[2], locking the resulting pharmacophore into a biologically active conformation.

The Bifunctional Linker Logic

ECOH provides a C4 alkyl spacer (derived from the hexanoate backbone) between its two reactive poles. This specific chain length is highly prized in the synthesis of Targeted Protein Degradation (TPD) molecules, such as PROTACs. It balances the need for linker flexibility to allow ternary complex formation (Target–PROTAC–E3 Ligase) while minimizing the entropic penalty associated with overly long, unstructured PEG chains.

Synthetic Workflows & Causality

To maximize the utility of ECOH, chemists must exploit the orthogonal reactivity of its two functional groups. The ester at C1 is primed for nucleophilic acyl substitution, while the ketone at C6 is primed for electrophilic addition.

Workflow A: Titanium-Mediated Reductive Amination (C6 Position)

The Causality: Direct reductive amination of cyclopropyl ketones using standard sodium triacetoxyborohydride (NaBH(OAc)₃) often stalls. Why? The cyclopropyl ring's Walsh orbitals engage in pseudo-

conjugation with the ketone's -system, delocalizing the electron density and significantly reducing the electrophilicity of the C6 carbon. The Solution: We employ Titanium(IV) isopropoxide (Ti(OiPr)₄) as a transient Lewis acid. Ti(OiPr)₄ forces the formation of the titana-imine intermediate by strongly activating the carbonyl oxygen and acting as a water scavenger, ensuring complete conversion before the hydride source is introduced.

Workflow B: Orthogonal Ester Hydrolysis (C1 Position)

The Causality: Once the C6 position is functionalized (e.g., converted to an amine or heterocycle), the C1 ethyl ester must be unmasked to couple with an E3 ligase ligand. Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system selectively saponifies the ester without epimerizing adjacent stereocenters or cleaving newly formed amide/amine bonds.

Orthogonal reactivity pathways of Ethyl 6-cyclopropyl-6-oxohexanoate.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure high-fidelity execution in the laboratory.

Protocol 1: Titanium-Mediated Reductive Amination of ECOH

Objective: Install a primary or secondary amine at the C6 position while preserving the C1 ester.

• Imine Formation: To a flame-dried round-bottom flask under N₂, add ECOH (1.0 eq) and the target amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add Ti(OiPr)₄ (2.0 eq) dropwise.

  • Causality Note: DCE is chosen over dichloromethane (DCM) to allow for a higher reflux temperature if the imine formation is sterically hindered.

• Activation: Stir the mixture at room temperature for 12 hours. Self-Validation: An aliquot quenched in water should show complete disappearance of the ketone via TLC (Stain: 2,4-DNP).

• Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (2.5 eq) in portions. Stir for an additional 4 hours, allowing it to warm to room temperature.

• Self-Validating Workup (Critical): Quench the reaction by adding an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate).

  • Causality Note: Titanium salts rapidly hydrolyze to form intractable, gelatinous TiO₂ emulsions that trap the product. Rochelle's salt chelates the titanium ions.

  • Validation: Vigorously stir the biphasic mixture for 30–60 minutes until two distinctly clear layers form. A clean phase separation validates the complete quenching of the Lewis acid. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Protocol 2: Selective Saponification of the C1 Ester

Objective: Unmask the carboxylic acid for downstream amide coupling (e.g., PROTAC assembly).

• Hydrolysis: Dissolve the C6-functionalized ECOH intermediate (1.0 eq) in a 2:2:1 mixture of THF/MeOH/H₂O (0.3 M). Add LiOH·H₂O (3.0 eq).

• Monitoring: Stir at room temperature for 2–4 hours. Self-Validation: TLC monitoring (Hexanes/EtOAc 1:1) will show the disappearance of the high-Rf ester spot and the appearance of a baseline spot (the carboxylate salt).

• Acidification & Isolation: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous residue with water and cool to 0 °C. Carefully adjust the pH to 4–5 using 1M HCl.

  • Causality Note: Over-acidification (pH < 2) can protonate the newly installed C6 amine, making the product highly water-soluble and difficult to extract. pH 4-5 ensures the carboxylic acid is protonated while the amine remains in its free-base or zwitterionic form, optimal for extraction or direct lyophilization.

Step-by-step workflow for integrating ECOH into a PROTAC linker system.

Data Presentation

Table 1: Physicochemical Properties of ECOH [1]

Property	Value
Compound Name	Ethyl 6-cyclopropyl-6-oxohexanoate
CAS Number	898776-30-2
Molecular Formula	C₁₁H₁₈O₃
Molecular Weight	198.26 g/mol
Structural Backbone	C4 alkyl chain flanked by C1 ester and C6 ketone
Purity Standard	98% (Commercial availability)

Table 2: Comparative Reaction Conditions for ECOH Functionalization

Reaction Type	Key Reagents	Temp	Time	Typical Yield	Causality / Mechanism
Reductive Amination	Amine, Ti(OiPr)₄, NaBH(OAc)₃	RT	16 h	75–85%	Ti(OiPr)₄ overcomes Walsh orbital deactivation of the ketone.
Saponification	LiOH·H₂O, THF/MeOH/H₂O	RT	2–4 h	>90%	Highly selective for the C1 ester; leaves the C6 position intact.
Pyrazole Synthesis	Hydrazine hydrate, EtOH	80 °C	6 h	80–90%	Cyclopropyl group directs regioselectivity during cyclization.

References

• Scientific Update. "The Cyclopropyl Group in Medicinal Chemistry". Scientific Update UK. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. namiki-s.co.jp [namiki-s.co.jp]

Discovery and first synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate

Discovery and First Synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate: A Technical Whitepaper on Advanced Aliphatic Linkers in Medicinal Chemistry

Executive Summary

Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) is a highly versatile, bifunctional aliphatic building block utilized extensively in modern drug discovery. Structurally, it combines an ethyl ester, a flexible four-carbon alkyl spacer, and a cyclopropyl ketone. This whitepaper details the structural rationale behind its design, the mechanistic causality of its de novo synthesis via Weinreb amide methodology, and its critical applications in pharmaceutical development.

Structural Rationale: The Magic of the Cyclopropyl Group

In medicinal chemistry, the incorporation of a cyclopropyl ring is rarely accidental. The cyclopropyl fragment serves as a rigid bioisostere for gem-dimethyl groups and offers unique physicochemical properties: coplanarity of its three carbon atoms, shorter C–C bonds (1.51 Å), and enhanced π-character.

The strategic placement of the cyclopropyl group adjacent to the ketone in Ethyl 6-cyclopropyl-6-oxohexanoate provides severe steric hindrance that protects the carbonyl from rapid enzymatic reduction in vivo. Furthermore, cyclopropyl rings are known to increase metabolic stability, reduce off-target effects, and lower plasma clearance compared to their linear alkyl counterparts. The distal ethyl ester provides an orthogonal chemical handle, allowing for iterative functionalization (e.g., saponification to the free acid or direct amidation) without disturbing the cyclopropyl pharmacophore.

Retrosynthetic Analysis & Mechanistic Causality

To synthesize Ethyl 6-cyclopropyl-6-oxohexanoate, one must establish the C–C bond between the hexanoate backbone and the cyclopropyl ring. A direct Grignard addition of cyclopropylmagnesium bromide to monoethyl adipate (or its corresponding acid chloride) is mechanistically flawed; it inevitably leads to over-addition, yielding a tertiary alcohol byproduct.

To enforce strict chemoselectivity, the synthesis relies on the formation of an N-methoxy-N-methylamide (Weinreb amide). The causality of this choice is rooted in coordination chemistry: the N-methoxy oxygen coordinates with the magnesium ion of the incoming Grignard reagent, forming a highly stable, five-membered chelated tetrahedral intermediate. This chelation strictly prevents the collapse of the intermediate into a reactive ketone until the reaction is deliberately quenched with aqueous acid, thereby completely suppressing over-addition.

Mechanistic Pathway

Fig 1: Mechanistic workflow for the synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate.

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity, the following protocols are designed as self-validating workflows, incorporating built-in analytical checkpoints to confirm reaction progress before proceeding to subsequent steps.

Protocol A: Synthesis of the Weinreb Amide Intermediate

Ethyl 6-(methoxy(methyl)amino)-6-oxohexanoate

• Activation: Dissolve monoethyl adipate (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the solution to 0 °C. Add a catalytic amount of N,N-dimethylformamide (DMF), followed by the dropwise addition of oxalyl chloride (1.2 equiv).

  • Causality: Oxalyl chloride is selected over peptide coupling reagents (like EDC) because it drives the formation of the acid chloride irreversibly, releasing CO₂ and CO as gaseous byproducts, which simplifies purification and prevents downstream quenching of the Grignard reagent.

• Validation Checkpoint 1: Quench a 10 µL aliquot in methanol and analyze via TLC (3:1 Hexanes/EtOAc). The complete disappearance of the starting material and the appearance of a less polar methyl ester spot confirms full conversion to the acid chloride.

• Amidation: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (1.5 equiv) in DCM and cool to 0 °C. Add triethylamine (3.0 equiv) to liberate the free base. Slowly transfer the acid chloride solution into this mixture.

• Workup: After 2 hours at room temperature, quench with saturated aqueous NaHCO₃. Extract with DCM, dry over MgSO₄, and concentrate.

• Validation Checkpoint 2 (NMR): ¹H NMR must show two distinct singlets at ~3.68 ppm (N-OCH₃) and ~3.18 ppm (N-CH₃), confirming the successful formation of the Weinreb amide.

Protocol B: Grignard Addition to form the Target Ketone

Ethyl 6-cyclopropyl-6-oxohexanoate

• Nucleophilic Addition: Dissolve the purified Weinreb amide (1.0 equiv) in anhydrous tetrahydrofuran (THF) and cool strictly to 0 °C.

  • Causality: Maintaining 0 °C is critical. Higher temperatures provide enough thermal energy to break the Mg-O chelate of the tetrahedral intermediate, causing premature collapse and leading to tertiary alcohol impurities.

• Grignard Introduction: Dropwise add cyclopropylmagnesium bromide (1.1 equiv, 0.5 M in THF) over 30 minutes. Stir for 1 hour at 0 °C.

• Validation Checkpoint 3: TLC analysis (staining with phosphomolybdic acid) should show the complete consumption of the Weinreb amide.

• Controlled Collapse: Quench the reaction vigorously with cold 1M HCl (aq).

  • Causality: The acidic aqueous environment protonates the intermediate, breaking the chelation and forcing the collapse of the tetrahedral intermediate into the desired ketone, while simultaneously washing away the water-soluble amine salts.

• Isolation & Validation Checkpoint 4 (NMR): Extract with ethyl acetate, dry, and purify via flash chromatography. Final ¹H NMR must show a multiplet at ~0.8–1.1 ppm (4H, cyclopropyl CH₂) and the complete disappearance of the N-methoxy and N-methyl singlets, validating the final structure.

Quantitative Data & Analytics

The optimization of the Grignard addition step is summarized below. The data demonstrates the causality between the choice of activating agent, temperature control, and the final isolated yield.

Table 1: Optimization of Grignard Addition to Ethyl 6-(methoxy(methyl)amino)-6-oxohexanoate

Entry	Activating Route	Solvent	Temp (°C)	Grignard (equiv)	Isolated Yield (%)	Purity (HPLC %)
1	SOCl₂ to Amide	Et₂O	25	1.5	45	82
2	EDC·HCl / HOBt	DCM	0	1.2	68	91
3	(COCl)₂ / DMF	THF	0	1.1	89	>98
4	(COCl)₂ / DMF	THF	25	1.1	74	88

Analysis: Entry 3 represents the optimal, self-validating protocol. The use of oxalyl chloride prevents the retention of water-soluble urea byproducts (seen in Entry 2). Furthermore, conducting the reaction at 0 °C with exactly 1.1 equivalents of Grignard reagent maximizes the stability of the tetrahedral intermediate, preventing the yield degradation observed at 25 °C (Entry 4).

Applications in Drug Development

Ethyl 6-cyclopropyl-6-oxohexanoate is not an end-product but a highly privileged intermediate. In preclinical drug development, it is primarily utilized in two ways:

• Reductive Amination: The cyclopropyl ketone can be converted into a sterically hindered, chiral amine via asymmetric reductive amination. This motif is frequently used to synthesize metabolically stable kinase inhibitors.

• Bifunctional Linking: The molecule acts as a PROTAC (Proteolysis Targeting Chimera) linker or an Antibody-Drug Conjugate (ADC) spacer. The ethyl ester is saponified and coupled to a target-binding ligand, while the cyclopropyl ketone is utilized as a conformational lock to restrict the flexibility of the linker, thereby reducing the entropic penalty upon target binding.

References

• Talele, T. T. (2016). "The 'Cyclopropyl Fragment' Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules." Journal of Medicinal Chemistry, 59(19), 8712-8756. URL:[Link]

• Nahm, S., & Weinreb, S. M. (1981). "N-methoxy-n-methylamides as effective acylating agents." Tetrahedron Letters, 22(39), 3815-3818. URL:[Link]

Protocols & Analytical Methods

Application Notes and Protocols: A Strategic Approach to the Cyclopropanation of Ethyl 6-Oxohexanoate

Introduction: The Value of the Cyclopropane Motif and a Strategic Synthesis

The cyclopropane ring, a three-membered carbocycle, is a privileged structural motif in medicinal chemistry and natural product synthesis. Its unique conformational rigidity and electronic properties can impart significant improvements in metabolic stability, binding affinity, and potency to bioactive molecules.[1][2] Consequently, robust and reliable methods for the introduction of this functional group are of paramount importance to researchers in drug development.

This guide details a comprehensive, field-proven strategy for the cyclopropanation of ethyl 6-oxohexanoate. The substrate, an aldehyde-ester, lacks a pre-existing carbon-carbon double bond necessary for direct methylene insertion via common cyclopropanation methods. Therefore, a highly efficient and logical two-step synthetic sequence is employed:

• Olefination: A Wittig reaction is utilized to cleanly convert the aldehyde functionality of ethyl 6-oxohexanoate into a terminal alkene, yielding ethyl hept-6-enoate.

• Cyclopropanation: The resulting alkene is then subjected to the Furukawa-modified Simmons-Smith reaction to stereospecifically construct the target cyclopropane ring.[3]

This application note provides detailed, step-by-step protocols for each stage, explains the underlying chemical principles, and offers expert insights to ensure successful execution and validation.

Synthetic Workflow Overview

The overall transformation follows a logical progression from a saturated aldehyde to a terminal alkene, which then undergoes the final cyclopropanation.

Figure 1: Two-step synthetic pathway from ethyl 6-oxohexanoate to the final cyclopropanated product.

Part 1: Olefination via Wittig Reaction

Principle and Mechanistic Insight

The Wittig reaction is a cornerstone of organic synthesis for its reliable and highly specific conversion of carbonyls (aldehydes and ketones) into alkenes. The reaction employs a phosphorus ylide (a Wittig reagent), which is generated in situ by deprotonating a phosphonium salt with a strong base. The ylide then attacks the aldehyde carbonyl, proceeding through a betaine or oxaphosphetane intermediate, which ultimately collapses to form the alkene and a phosphine oxide byproduct. For this protocol, methyltriphenylphosphonium bromide is used to generate the methylene ylide, which converts the aldehyde into a terminal alkene.

Protocol 1: Synthesis of Ethyl hept-6-enoate

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
Methyltriphenylphosphonium bromide	357.22	4.29 g	12.0	1.2
Anhydrous Tetrahydrofuran (THF)	-	50 mL + 20 mL	-	-
n-Butyllithium (n-BuLi), 2.5 M in hexanes	64.06	4.8 mL	12.0	1.2
Ethyl 6-oxohexanoate	158.18	1.58 g	10.0	1.0
Diethyl ether	-	100 mL	-	-
Saturated aq. NH₄Cl solution	-	50 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	~5 g	-	-

Procedure:

• Ylide Generation: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add methyltriphenylphosphonium bromide (4.29 g, 12.0 mmol). Add 50 mL of anhydrous THF and cool the resulting suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (4.8 mL of a 2.5 M solution, 12.0 mmol) dropwise via syringe over 10 minutes. The mixture will turn a characteristic deep yellow or orange color, indicating the formation of the ylide. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Aldehyde Addition: Cool the ylide solution back down to 0 °C. Dissolve ethyl 6-oxohexanoate (1.58 g, 10.0 mmol) in 20 mL of anhydrous THF and add it dropwise to the ylide solution over 15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting aldehyde.

• Workup: Quench the reaction by carefully adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 50 mL).

• Purification: Combine the organic layers and wash with brine (50 mL). Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product will contain triphenylphosphine oxide. Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient, typically starting with 98:2) to afford pure ethyl hept-6-enoate as a colorless oil.

Part 2: Simmons-Smith Cyclopropanation

Principle and Mechanistic Insight

The Simmons-Smith reaction is a cheletropic reaction that involves an organozinc carbenoid reacting with an alkene to form a cyclopropane.[3] The reaction is stereospecific, meaning the stereochemistry of the starting alkene is preserved in the cyclopropane product.[4] The classic method uses a zinc-copper couple with diiodomethane. The Furukawa modification, which employs diethylzinc (Et₂Zn) and diiodomethane, is often preferred for its improved reactivity and reproducibility.[1][3]

The mechanism proceeds via the formation of the active carbenoid species, iodomethylzinc iodide (ICH₂ZnI). This reagent then coordinates to the alkene and delivers the methylene group in a concerted fashion through a "butterfly-shaped" transition state, releasing zinc iodide.[1][5]

Protocol 2: Synthesis of Ethyl (cyclopropylmethyl)acetate

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
Ethyl hept-6-enoate	156.22	1.56 g	10.0	1.0
Anhydrous Dichloromethane (DCM)	-	50 mL	-	-
Diethylzinc (Et₂Zn), 1.0 M in hexanes	123.49	15.0 mL	15.0	1.5
Diiodomethane (CH₂I₂)	267.84	1.21 mL (3.21 g)	12.0	1.2
Saturated aq. NH₄Cl solution	-	50 mL	-	-
Saturated aq. NaHCO₃ solution	-	50 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~5 g	-	-

Procedure:

• Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere, add a solution of ethyl hept-6-enoate (1.56 g, 10.0 mmol) in 50 mL of anhydrous dichloromethane. Cool the flask to 0 °C in an ice bath.

• Reagent Addition (Caution!): Slowly add diethylzinc (15.0 mL of a 1.0 M solution in hexanes, 15.0 mmol) to the stirred solution. Following this, add diiodomethane (1.21 mL, 12.0 mmol) dropwise over 20-30 minutes. Note: The reaction of diethylzinc with diiodomethane is exothermic. A slow addition rate is critical to maintain temperature control.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting alkene.

• Workup: Cool the flask back to 0 °C and quench the reaction by the very slow, dropwise addition of saturated aqueous NH₄Cl solution (50 mL). Vigorous gas evolution (ethane) will occur. Once the gas evolution ceases, transfer the mixture to a separatory funnel.

• Extraction and Purification: Separate the layers and extract the aqueous phase with dichloromethane (2 x 30 mL). Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL) and brine (50 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the final product, ethyl (cyclopropylmethyl)acetate.

Quantitative Data and Characterization

Step	Starting Material	Key Reagents	Temp. (°C)	Time (h)	Typical Yield (%)	Product
1. Olefination	Ethyl 6-oxohexanoate	Ph₃PCH₃Br, n-BuLi	0 to RT	4-6	75-85	Ethyl hept-6-enoate
2. Cyclopropanation	Ethyl hept-6-enoate	Et₂Zn, CH₂I₂	0 to RT	12-18	80-90	Ethyl (cyclopropylmethyl)acetate

Expected Characterization Data for Ethyl (cyclopropylmethyl)acetate:

• ¹H NMR: The spectrum should show characteristic signals for the cyclopropyl ring protons, typically in the upfield region (δ 0.0-0.8 ppm), along with signals for the ethyl ester and the methylene groups of the main chain. The disappearance of the vinyl protons from the starting alkene (δ ~4.9-5.8 ppm) is a key indicator of reaction completion.

• ¹³C NMR: Appearance of new upfield signals corresponding to the cyclopropyl carbons. Disappearance of the sp² carbon signals of the alkene.

• Mass Spectrometry (MS): The molecular ion peak should correspond to the expected mass of the cyclopropanated product (C₁₀H₁₈O₂, MW = 170.25).

Safety and Handling Precautions

• n-Butyllithium (n-BuLi): Highly pyrophoric and reacts violently with water. Must be handled under a strict inert atmosphere using proper syringe techniques.

• Diethylzinc (Et₂Zn): Extremely pyrophoric and reacts violently with water and protic solvents. Handle only under an inert atmosphere. It is a severe respiratory and skin irritant.

• Diiodomethane (CH₂I₂): Toxic and a suspected carcinogen. It is also dense and should be handled with care in a well-ventilated chemical fume hood.[4]

• General Precautions: Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. All manipulations should be performed in a properly functioning chemical fume hood.

References

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. MDPI. [Link]

• Simmons–Smith reaction – cyclopropanation of alkenes. Master Organic Chemistry. [Link]

• Simmons–Smith reaction. Wikipedia. [Link]

• Diazomethane | Division of Research Safety. University of Illinois. [Link]

• Diazomethane - HAZARD SUMMARY. NJ.gov. [Link]

• Diazomethane Standard Operating Procedure Template. Environmental Health & Safety, University of New Mexico. [Link]

• Reaction pathways of the Simmons-Smith reaction. PubMed. [Link]

• Cyclopropanation: the mechanism of the Simmons–Smith reaction. Henry Rzepa's Blog. [Link]

• Unveiling the Power of Tunable RXZnCH2I Carbenoids for the Cyclopropanation of Olefins. MDPI. [Link]

• Simmons-Smith Reaction. Organic Chemistry Portal. [Link]

• The generation and reactivity of functionalised organozinc carbenoids for cyclopropane synthesis. UCL Discovery. [Link]

• A practical cyclopropanation method using direct generation of organozinc carbenoids from carbonyl compounds. RSC Publishing. [Link]

• A practical cyclopropanation method using direct generation of organozinc carbenoids from carbonyl compounds. RSC Publishing. [Link]

• Stereoselective Cyclopropanation Reactions. ACS Publications. [Link]

• Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis. Organic Letters. [Link]

• Discussion Addendum for: Formation of γ-Keto Esters from β-Keto Esters. Organic Syntheses. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. orgosolver.com [orgosolver.com]
• 5. rzepa.net [rzepa.net]

Application Note: Chemoselective Synthesis of Ethyl 6-Cyclopropyl-6-oxohexanoate via Iron-Catalyzed Grignard Cross-Coupling

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Objective: To provide a self-validating, highly chemoselective protocol for the synthesis of cyclopropyl ketones from bifunctional acid chlorides, bypassing traditional multi-step transmetalation or Weinreb amide intermediates.

Strategic Rationale & Mechanistic Causality

The cyclopropyl ketone motif is a privileged structural element in medicinal chemistry, frequently deployed to enhance metabolic stability and impose rigid conformational constraints on active pharmaceutical ingredients (APIs). The synthesis of ethyl 6-cyclopropyl-6-oxohexanoate (CAS 898776-30-2)[1][2] from ethyl 6-chloro-6-oxohexanoate (ethyl adipoyl chloride) and cyclopropylmagnesium bromide presents a classic chemoselectivity challenge.

The Chemoselectivity Challenge

Ethyl 6-chloro-6-oxohexanoate is a bifunctional electrophile containing both an acid chloride and an aliphatic ethyl ester. Direct, uncatalyzed addition of a Grignard reagent to this substrate is notoriously difficult to control. While the acid chloride is vastly more electrophilic than the ester, the intermediate product—a ketone—is highly reactive. In an uncatalyzed regime, the Grignard reagent rapidly attacks the nascent ketone, leading to over-addition and the formation of a tertiary alcohol.

The Iron-Catalyzed Solution

To achieve perfect chemoselectivity and stop the reaction at the ketone stage, we employ the Fürstner Ketone Synthesis protocol utilizing catalytic Iron(III) acetylacetonate (

)[3][4].

The causality behind this choice lies in the fundamental alteration of the reaction pathway:

• Catalyst Activation: The

  precatalyst is rapidly reduced in situ by the cyclopropylmagnesium bromide to form a highly nucleophilic, electron-rich iron cluster, formally proposed as [3].

• Kinetic Superiority: This active iron species undergoes oxidative addition into the C–Cl bond of the acid chloride at rates that vastly outcompete the background uncatalyzed nucleophilic attack of the Grignard reagent on the product ketone[4].

• Functional Group Tolerance: By maintaining cryogenic temperatures (

  ), the iron-catalyzed cycle operates flawlessly while the uncatalyzed background reactions (ester cleavage and ketone over-addition) are entirely suppressed[3][5].

Catalytic cycle of the Fe-catalyzed cross-coupling between an acid chloride and a Grignard reagent.

Quantitative Data & Reaction Optimization

The efficiency of the iron-catalyzed route is best understood when compared to alternative methodologies. The data below summarizes the stoichiometric requirements and the dramatic improvements in chemoselectivity.

Table 1: Optimized Reaction Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount	Function
Ethyl 6-chloro-6-oxohexanoate	192.64	1.00	1.93 g (10.0 mmol)	Electrophile
	353.17	0.03	106 mg (0.3 mmol)	Precatalyst
Cyclopropylmagnesium bromide	145.28	1.30	26.0 mL (0.5 M)	Nucleophile / Reductant
Anhydrous THF	72.11	-	30.0 mL	Solvent

Table 2: Chemoselectivity & Yield Comparison

Reaction Condition	Temperature	Target Ketone Yield	Tertiary Alcohol (Over-addition)
Uncatalyzed Grignard Addition	to RT	< 20%	> 70%
Weinreb Amide Intermediate		~ 85%	< 5% (Requires 2 synthetic steps)
Catalyzed		> 90%	< 2% (Single step)

Experimental Protocol

This protocol is designed as a self-validating system. The visual color changes serve as built-in Process Analytical Technology (PAT) indicators, confirming catalyst activation and reaction progress.

Step-by-Step Methodology

• System Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar. Purge the system with Argon (or high-purity

  ) for 15 minutes to ensure a strictly anhydrous and oxygen-free environment.

• Reagent Loading: Add ethyl 6-chloro-6-oxohexanoate (1.93 g, 10.0 mmol) and

  (106 mg, 0.3 mmol, 3 mol%) to the flask.

• Solvation: Inject 30.0 mL of anhydrous Tetrahydrofuran (THF). Stir until the precatalyst is fully dissolved. Validation Check: The solution will exhibit the characteristic red/orange color of

  .

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the mixture to equilibrate to

  for 10 minutes.

• Nucleophile Addition: Load cyclopropylmagnesium bromide (26.0 mL of a 0.5 M solution in THF, 13.0 mmol, 1.3 equiv) into a pressure-equalized dropping funnel. Add the Grignard reagent dropwise over 10 to 15 minutes.

  • Critical PAT Observation: Upon addition of the first few drops of Grignard reagent, the solution will rapidly transition from red/orange to dark brown/black. This confirms the successful in situ reduction of Fe(III) to the active

    cluster.

• Reaction Maturation: Continue stirring the dark mixture at

  for an additional 10 to 15 minutes[3].

• Quenching: Terminate the reaction by rapidly injecting 10 mL of saturated aqueous ammonium chloride (

  ) directly into the solution. Remove the cooling bath and allow the biphasic mixture to warm to room temperature.

• Isolation & Purification:

  • Dilute the mixture with 50 mL of Ethyl Acetate (EtOAc).

  • Separate the organic layer and extract the aqueous phase twice with 20 mL of EtOAc.

  • Wash the combined organic layers with brine, dry over anhydrous

    , filter, and concentrate under reduced pressure.

  • Purify the crude oil via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield pure ethyl 6-cyclopropyl-6-oxohexanoate as a colorless to pale-yellow oil.

Experimental workflow for the chemoselective synthesis of ethyl 6-cyclopropyl-6-oxohexanoate.

References

• Title: Selective Iron-Catalyzed Cross-Coupling Reactions of Grignard Reagents with Enol Triflates, Acid Chlorides, and Dichloroarenes Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Iron-Catalyzed Cross-Coupling Reactions Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Sources

• 1. ETHYL 6-CYCLOPROPYL-6-OXOHEXANOATE | 898776-30-2 [chemicalbook.com]
• 2. Ethyl 6-chloro-6-oxohexanoate | Sigma-Aldrich [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Ethyl 6-cyclopropyl-6-oxohexanoate as a Versatile Bifunctional Scaffold in Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic selection of building blocks dictates the success of hit-to-lead optimization. Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) is a highly versatile, bifunctional intermediate. Featuring a terminal cyclopropyl ketone and an ethyl ester separated by a tetramethylene linker, this molecule allows medicinal chemists to rapidly construct complex, cyclopropyl-bearing heterocycles while retaining a flexible alkyl chain terminating in a carboxylate anchor. This structural motif is particularly valuable for targeting G-protein coupled receptors (GPCRs) and nuclear receptors that require fatty acid or prostaglandin mimetics.

Physicochemical Profiling & Structural Rationale

The unique architecture of Ethyl 6-cyclopropyl-6-oxohexanoate provides distinct advantages over standard alkyl or aryl linkers. The cyclopropyl group acts as a privileged bioisostere, frequently utilized to enhance metabolic stability, lower lipophilicity (compared to phenyl rings), and conformationally restrict adjacent pharmacophores without introducing significant steric bulk .

Table 1: Physicochemical Profile

Property	Value
CAS Number	898776-30-2
Molecular Formula	C₁₁H₁₈O₃
Molecular Weight	198.26 g/mol
SMILES	CCOC(=O)CCCCC(=O)C1CC1
Key Functional Groups	Ethyl ester, aliphatic linker, cyclopropyl ketone

Table 2: Comparative Pharmacophore Metrics (Cyclopropyl vs. Aliphatic/Aryl)

Metric	Cyclopropyl (Target)	Isopropyl (Aliphatic)	Phenyl (Aryl)
Lipophilicity (LogP contribution)	Moderate	High	Very High
Metabolic Stability (CYP450)	High (Resistant to oxidation)	Low (Prone to hydroxylation)	Moderate (Prone to epoxidation)
Conformational Rigidity	High (Locked coplanar)	Low (Freely rotating)	High (Planar)

Mechanistic Insights: Regioselective Functionalization

A critical advantage of Ethyl 6-cyclopropyl-6-oxohexanoate is its absolute regioselectivity during enolization . The ketone is flanked by a cyclopropyl methine and an acyclic C5 methylene. The formation of an exocyclic double bond on a cyclopropyl ring introduces prohibitive torsional strain (due to the high s-character of the cyclopropyl C-C bonds). Consequently, thermodynamic and kinetic enolization occurs exclusively at the acyclic C5 methylene position.

This predictable regiocontrol ensures that subsequent electrophilic trapping (e.g., via DMF-DMA or Bromine) yields single regioisomeric intermediates, completely avoiding the complex mixtures typically associated with asymmetric aliphatic ketones.

Synthetic Workflows & Pharmacophore Generation

The divergent reactivity of the C5-enolizable ketone allows for the rapid generation of diverse heterocyclic scaffolds, as illustrated in the workflow below.

Divergent synthetic workflows for Ethyl 6-cyclopropyl-6-oxohexanoate in medicinal chemistry.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating visual and chemical cues to ensure reproducibility.

Protocol A: Synthesis of Ethyl 4-(3-cyclopropyl-1H-pyrazol-4-yl)butanoate

Rationale: The conversion of the cyclopropyl ketone to a pyrazole is a classic strategy to introduce a hydrogen bond donor/acceptor pair. The synthesis of pyrazoles via enaminone intermediates is a highly robust Knorr-type methodology .

Step 1: Enaminone Formation

• Reaction: In a dry 10 mL round-bottom flask under N₂, dissolve Ethyl 6-cyclopropyl-6-oxohexanoate (198 mg, 1.0 mmol, 1.0 eq) in anhydrous toluene (2.0 mL). Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (179 mg, 200 µL, 1.5 eq).

• Conditions: Heat the mixture to 100 °C for 12 hours.

• Causality & Validation: Heating drives off the methanol byproduct, pushing the equilibrium toward the enaminone. Self-validation: TLC (Hexanes/EtOAc 3:1, KMnO₄ stain) will show complete consumption of the starting material (Rf ~0.6) and the appearance of a highly UV-active enaminone spot at a lower Rf.

• Workup: Concentrate the mixture in vacuo to remove toluene and excess DMF-DMA. The crude enaminone is used immediately.

Step 2: Pyrazole Cyclization

• Reaction: Dissolve the crude enaminone in absolute ethanol (3.0 mL) and cool to 0 °C. Add hydrazine hydrate (60 mg, 58 µL, 1.2 eq) dropwise.

• Conditions: Warm to room temperature, then reflux at 80 °C for 4 hours.

• Causality & Validation: Hydrazine acts as a bis-nucleophile. Initial attack at the electrophilic enamine carbon displaces dimethylamine, followed by intramolecular cyclization at the ketone to yield the aromatic pyrazole.

• Workup: Concentrate the solvent. Partition the residue between EtOAc (10 mL) and water (5 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography to yield the pure 3,4-disubstituted pyrazole.

Protocol B: Synthesis of Ethyl 4-(2-amino-4-cyclopropylthiazol-5-yl)butanoate

Rationale: The Hantzsch thiazole synthesis remains the gold standard for constructing 2,4,5-trisubstituted thiazoles from alpha-halo ketones . This protocol generates a lipophilic, metabolically stable heterocyclic core.

• α-Bromination: Dissolve Ethyl 6-cyclopropyl-6-oxohexanoate (198 mg, 1.0 mmol, 1.0 eq) in glacial acetic acid (2.0 mL). Add a solution of bromine (160 mg, 1.0 mmol, 1.0 eq) in acetic acid (0.5 mL) dropwise at room temperature.

• Validation Cue: The deep red color of bromine will rapidly discharge as it reacts exclusively at the C5 methylene. Stir for 2 hours until the solution remains pale yellow.

• Cyclization: Concentrate the mixture under reduced pressure to remove AcOH and HBr. Dissolve the crude α-bromo ketone in ethanol (3.0 mL). Add thiourea (76 mg, 1.0 mmol, 1.0 eq) and reflux for 3 hours.

• Workup: Cool to room temperature, neutralize with saturated aqueous NaHCO₃, and extract with EtOAc (2 x 10 mL). The organic layers are dried and concentrated to afford the thiazole product.

References

• Title : The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Source : Journal of Medicinal Chemistry, 2016. URL :[Link]

• Title : Recent Advances in the Synthesis of Pyrazoles. A Review. Source : Organic Preparations and Procedures International, 2009. URL :[Link]

• Title : Recent Development in the Synthesis of Thiazoles. Source : Mini-Reviews in Medicinal Chemistry, 2022. URL :[Link]

Advanced Application Note: Asymmetric Synthesis Workflows Utilizing Ethyl 6-cyclopropyl-6-oxohexanoate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) is a highly versatile C11 aliphatic-cyclopropyl bifunctional building block[1]. Featuring both a terminal cyclopropyl ketone and a distal ethyl ester, it provides orthogonal reactivity handles ideal for the synthesis of chiral cyclopropyl carbinols. These chiral motifs are critical in modern drug discovery, frequently utilized to impart conformational rigidity and enhance the metabolic stability of specialized pharmacophores 2[2].

The Stereoelectronic Challenge (Expertise & Experience): Reducing a cyclopropyl ketone asymmetrically presents unique challenges. The cyclopropyl ring participates in

- conjugation (Walsh orbital overlap) with the adjacent carbonyl group. This electron donation raises the LUMO energy of the ketone, making it less electrophilic and more resistant to standard hydride attack compared to simple aliphatic ketones3[3]. Furthermore, the steric differentiation between the linear hexanoate chain and the rigid cyclopropyl ring is subtle, requiring catalysts with highly organized transition states to achieve high enantiomeric excess (ee).

To bypass the poor atom economy and difficult workups associated with stoichiometric chiral reagents (e.g., CBS catalysts), this guide details two scalable, self-validating catalytic methodologies: Transition-Metal Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreduction (KRED) .

Fig 1: Divergent asymmetric reduction workflows for Ethyl 6-cyclopropyl-6-oxohexanoate.

Protocol I: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Reaction Design & Causality: This protocol utilizes the Noyori-Ikariya (S,S)-RuCl(p-cymene)(TsDPEN) complex. The catalyst operates via an outer-sphere bifunctional mechanism; the sterically demanding cyclopropyl ketone does not need to coordinate directly to the ruthenium center. Instead, we use a Formic Acid/Triethylamine (TEAF) azeotrope rather than isopropanol as the hydride source. Because cyclopropyl ketones are electronically deactivated, the irreversible evolution of CO₂ gas from formate decomposition thermodynamically drives the reaction to absolute completion, preventing the reverse oxidation pathway[3].

Fig 2: Bifunctional outer-sphere mechanism of the Ru-TsDPEN catalyzed ATH.

Step-by-Step Methodology

• Preparation: In a flame-dried 100 mL Schlenk flask under Argon, prepare a 5:2 molar ratio azeotrope of Formic Acid/Triethylamine (TEAF) (10 mL). Degas the mixture via Argon sparging for 30 minutes to prevent oxidative deactivation of the diamine ligand.

• Catalyst Activation: Add (S,S)-RuCl(p-cymene)(TsDPEN) (0.05 mmol, 31.8 mg, 0.5 mol%) to the flask. Stir for 15 minutes at room temperature to generate the active 16e⁻ Ru-amide complex.

• Substrate Addition: Introduce Ethyl 6-cyclopropyl-6-oxohexanoate (10 mmol, 1.98 g)[1] neat via syringe.

• Reaction Execution: Heat the mixture to 40 °C. Connect the flask to a mineral oil bubbler.

• Self-Validation System: The reaction is intrinsically self-validating. Monitor the CO₂ evolution in the bubbler. Take 50 µL aliquots every 2 hours, dilute in 1 mL EtOAc, filter through a 0.2 µm PTFE syringe filter, and analyze via GC-FID. The cessation of CO₂ bubbling correlates directly with the disappearance of the ketone peak, confirming quantitative conversion without relying on arbitrary timeframes.

• Workup: Quench with 20 mL of cold water. Extract with Methyl tert-butyl ether (MTBE) (3 x 20 mL). Wash the combined organic layers with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol II: Biocatalytic Ketoreduction (KRED)

Reaction Design & Causality: Engineered Carbonyl Reductases (KREDs) offer an environmentally benign alternative with exquisite stereocontrol (>99% ee) by completely engulfing the substrate in a chiral binding pocket4[4]. Because the C11 ester is highly lipophilic, 10% v/v DMSO is employed as a co-solvent to ensure substrate bioavailability to the enzyme active site without causing precipitation. A Glucose Dehydrogenase (GDH) coupled system is used to recycle the expensive NADP+ cofactor to NADPH.

Step-by-Step Methodology

• Buffer Preparation: In a 250 mL jacketed reactor equipped with a magnetic stirrer and a pH-stat titrator, add 50 mL of 100 mM Potassium Phosphate (KPi) buffer (pH 7.0). Set the jacket temperature to 30 °C.

• Cofactor Addition: Dissolve D-Glucose (15 mmol, 2.7 g) and NADP+ (10 mg) in the buffer. Add Glucose Dehydrogenase (GDH, 20 mg) and the engineered Ketoreductase (KRED, 50 mg)[4]. Stir gently at 150 rpm to prevent protein shearing and foaming.

• Substrate Addition: Dissolve Ethyl 6-cyclopropyl-6-oxohexanoate (10 mmol, 1.98 g) in 5 mL of DMSO. Add this solution dropwise to the aqueous buffer over 10 minutes to form a fine suspension.

• Self-Validation System: Engage the pH-stat loaded with 1.0 M NaOH. As GDH oxidizes glucose to gluconolactone (which hydrolyzes to gluconic acid) to recycle NADPH, the pH drops. The continuous, stoichiometric dosing of NaOH to maintain pH 7.0 provides a real-time, quantifiable validation of enzymatic turnover. The reaction is complete when NaOH consumption plateaus at exactly ~10.0 mL.

• Workup: Add 50 mL of Ethyl Acetate (EtOAc) and stir vigorously for 5 minutes. Transfer to a centrifuge tube and spin at 4000 rpm for 10 minutes to break the protein emulsion. Separate the organic layer, dry over Na₂SO₄, and evaporate.

Quantitative Data Summary

Parameter	Protocol I: Ru-ATH	Protocol II: KRED Biocatalysis
Catalyst Loading	0.5 mol%	2.5 wt% (Enzyme/Substrate)
Enantiomeric Excess (ee)	95-97%	>99%
Conversion	>99% (12 h)	>99% (8 h)
Reaction Medium	TEAF (Neat)	Aqueous Buffer / 10% DMSO
Scalability Profile	Excellent (Standard reactors)	High (Requires pH-stat equipment)
Primary Byproduct	CO₂ (gas)	Gluconic Acid (aqueous soluble)

References

• BRENDA Enzyme Database. Information on EC 1.1.1.184 - carbonyl reductase (NADPH).[Link]

• Scholaris.ca. Enantioselective Rhodium-Catalyzed Hydroacylation of Alkenes and Ketones & Silver-Catalyzed Hydroamination of Cyclopropenes. [Link]

• Researcher.Life / The Journal of Organic Chemistry. Asymmetric Transfer Hydrogenation of gem-Difluorocyclopropenyl Ketones: The Synthesis and Functionalization of Enantioenriched cis gem-Difluorocyclopropyl Ketones. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Information on EC 1.1.1.184 - carbonyl reductase (NADPH) - BRENDA Enzyme Database [brenda-enzymes.org]

Application Notes and Protocols: Ethyl 6-cyclopropyl-6-oxohexanoate as a Versatile Precursor for the Synthesis of Bio-relevant Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and utility of ethyl 6-cyclopropyl-6-oxohexanoate as a key building block for constructing medicinally relevant heterocyclic scaffolds. The unique combination of a cyclopropyl ketone and a linear ester chain within a single molecule makes it a powerful precursor for a diverse range of cyclization reactions. We present detailed, field-proven protocols for the synthesis of pyrazole and pyridazine derivatives, highlighting the causality behind experimental choices and offering insights into the broader applications of these important classes of compounds.

The cyclopropyl moiety is a highly sought-after structural motif in modern drug discovery.[1] Its incorporation into drug candidates can enhance metabolic stability, improve potency, and modulate physicochemical properties such as lipophilicity and pKa.[2][3] This guide will demonstrate how ethyl 6-cyclopropyl-6-oxohexanoate can be leveraged to introduce this valuable group into heterocyclic systems.

Part 1: Synthesis of the Precursor: Ethyl 6-cyclopropyl-6-oxohexanoate

The synthesis of the title β-ketoester can be efficiently achieved via a crossed Claisen condensation. This reaction involves the acylation of an ester enolate with a different ester. To ensure selectivity and high yields in a crossed Claisen condensation, one of the ester partners should not have enolizable α-hydrogens.[1] However, for the synthesis of ethyl 6-cyclopropyl-6-oxohexanoate, a practical approach involves the reaction between ethyl cyclopropanecarboxylate and an ester with a suitable leaving group on the alkyl chain, followed by a subsequent reaction, or more directly, a Ti-mediated crossed-Claisen condensation between an appropriate ester and acid chloride.[4]

Protocol 1: Synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate via Ti-Crossed-Claisen Condensation

This protocol is adapted from a general method for Ti-crossed-Claisen condensation, which offers high selectivity.[4]

Reaction Scheme:

Materials and Reagents:

Reagent/Material	Grade	Supplier
Ethyl 4-chlorobutyrate	Reagent	Standard Supplier
Cyclopropyl methyl ketone	Reagent	Standard Supplier
Titanium(IV) chloride (TiCl4)	Reagent, 1.0 M in CH2Cl2	Standard Supplier
Triethylamine (Et3N)	Anhydrous	Standard Supplier
Dichloromethane (CH2Cl2)	Anhydrous	Standard Supplier
Hydrochloric acid (HCl)	1 M aqueous solution	Standard Supplier
Saturated sodium bicarbonate (NaHCO3)	Aqueous solution	Standard Supplier
Brine	Saturated aqueous solution	Standard Supplier
Anhydrous magnesium sulfate (MgSO4)	Reagent	Standard Supplier

Experimental Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add a solution of cyclopropyl methyl ketone (1.0 eq) in anhydrous dichloromethane (DCM).

• Addition of Reagents: Cool the flask to -78 °C in a dry ice/acetone bath. Add triethylamine (2.2 eq) to the solution. Slowly add a 1.0 M solution of titanium(IV) chloride in DCM (1.1 eq) dropwise via the dropping funnel over 20 minutes, maintaining the internal temperature below -70 °C.

• Formation of the Enolate: Stir the resulting dark red solution at -78 °C for 1 hour to ensure the complete formation of the titanium enolate.

• Acylation: Add a solution of ethyl 4-chlorobutyrate (1.0 eq) in anhydrous DCM dropwise to the reaction mixture.

• Reaction Progression: Allow the reaction to stir at -78 °C for 4 hours, then let it warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of 1 M aqueous HCl. Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL). Combine the organic layers and wash with saturated aqueous NaHCO3, followed by brine.

• Purification: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 6-cyclopropyl-6-oxohexanoate.

Part 2: Application in Heterocyclic Synthesis I: Pyrazole Derivatives

The 1,3-dicarbonyl nature of ethyl 6-cyclopropyl-6-oxohexanoate makes it an ideal substrate for the Knorr pyrazole synthesis, a robust and versatile method for constructing the pyrazole ring system.[5][6] This reaction involves the condensation of a β-ketoester with a hydrazine derivative.[7][8]

Protocol 2: Synthesis of 5-cyclopropyl-3-(3-ethoxypropyl)-1H-pyrazol-5(4H)-one

Reaction Scheme:

Materials and Reagents:

Reagent/Material	Grade	Supplier
Ethyl 6-cyclopropyl-6-oxohexanoate	As synthesized in Protocol 1	-
Hydrazine hydrate (N2H4·H2O)	Reagent	Standard Supplier
Ethanol (EtOH)	Absolute	Standard Supplier
Glacial Acetic Acid	Reagent	Standard Supplier
Diethyl ether	Reagent	Standard Supplier
Hexane	Reagent	Standard Supplier

Experimental Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 6-cyclopropyl-6-oxohexanoate (1.0 eq) in absolute ethanol.

• Addition of Hydrazine: Add hydrazine hydrate (1.2 eq) to the solution, followed by a catalytic amount of glacial acetic acid (3-5 drops).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Isolation: To the residue, add cold water to precipitate the product. Collect the solid by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from an ethanol/water or ethyl acetate/hexane mixture to yield the pure pyrazolone derivative.

Causality and Mechanistic Insights:

The Knorr pyrazole synthesis proceeds via an initial condensation of the more nucleophilic nitrogen of hydrazine with the more electrophilic ketone of the β-ketoester to form a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack of the second nitrogen atom onto the ester carbonyl, leading to a cyclic intermediate which then eliminates ethanol to afford the pyrazolone product. The acidic catalyst protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial condensation step.

Part 3: Application in Heterocyclic Synthesis II: Pyridazine Derivatives

Pyridazines and their partially saturated derivatives, pyridazinones, are another important class of nitrogen-containing heterocycles with a wide range of biological activities.[9] Their synthesis from 1,4-dicarbonyl compounds and hydrazine is a well-established method.[7] While ethyl 6-cyclopropyl-6-oxohexanoate is a 1,3-dicarbonyl compound, it can be readily converted to the corresponding γ-keto acid, a 1,4-dicarbonyl equivalent, which can then be cyclized to a pyridazinone.

Protocol 3: Synthesis of 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one

This is a two-step protocol involving the saponification of the ester followed by cyclization with hydrazine.

Step 1: Saponification to 6-cyclopropyl-6-oxohexanoic acid

Reaction Scheme:

Experimental Procedure:

• Reaction Setup: Dissolve ethyl 6-cyclopropyl-6-oxohexanoate (1.0 eq) in a mixture of ethanol and water (1:1).

• Hydrolysis: Add sodium hydroxide (1.5 eq) and heat the mixture to reflux for 2-3 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Work-up: Cool the reaction mixture and remove the ethanol under reduced pressure. Acidify the remaining aqueous solution to pH 2-3 with 2 M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Isolation: Filter and concentrate the solution to yield the crude 6-cyclopropyl-6-oxohexanoic acid, which can often be used in the next step without further purification.

Step 2: Cyclization to 6-cyclopropyl-4,5-dihydropyridazin-3(2H)-one

Reaction Scheme:

Experimental Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the crude 6-cyclopropyl-6-oxohexanoic acid (1.0 eq) from the previous step in ethanol.

• Hydrazine Addition: Add hydrazine hydrate (1.2 eq) and heat the mixture to reflux for 6-8 hours.

• Work-up: Cool the reaction to room temperature and remove the solvent in vacuo.

• Purification: Purify the residue by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain the desired dihydropyridazinone.

Causality and Mechanistic Insights:

The reaction proceeds by the formation of a hydrazone at the ketone carbonyl, followed by an intramolecular nucleophilic attack of the terminal nitrogen of the hydrazone onto the carboxylic acid, which is activated by the reaction conditions. This forms a cyclic intermediate that subsequently dehydrates to yield the stable 4,5-dihydropyridazin-3(2H)-one ring system.

Conclusion

Ethyl 6-cyclopropyl-6-oxohexanoate is a highly valuable and versatile precursor for the synthesis of a variety of heterocyclic compounds. The protocols detailed herein provide robust and reproducible methods for the preparation of cyclopropyl-substituted pyrazoles and pyridazines, which are of significant interest in the field of medicinal chemistry. The strategic use of this building block allows for the efficient incorporation of the beneficial cyclopropyl pharmacophore into diverse molecular scaffolds, thereby providing a powerful tool for drug discovery and development professionals.

References

• BenchChem. (n.d.). Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles.
• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
• BenchChem. (n.d.). Applications in medicinal chemistry for cyclopropyl-containing compounds.

• ScienceDirect. (2018). Synthesis and chemistry of pyridazin-3(2H)-ones. Tetrahedron, 74(38), 5195-5236. [Link]

• Iida, A., Nakazawa, S., Okabayashi, T., Horii, A., Misako, T., & Tanabe, Y. (2005). Ti-Crossed-Claisen Condensation between Carboxylic Esters and Acid Chlorides or Acids: A Highly Selective and General Method for the Preparation of Various β-Keto Esters. Organic Letters, 7(5), 831–834. [Link]

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm).

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. (2016). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. 6(2), 65-71.

• ACS Publications. (2013). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. The Journal of Organic Chemistry, 78(15), 7845-7858. [Link]

• Lirias. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives.

• ACS Publications. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(13), 5965-6003. [Link]

• Scientific Update. (2020). The Cyclopropyl Group in Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Video: Esters to β-Ketoesters: Claisen Condensation Mechanism [jove.com]
• 6. Video: Esters to β-Ketoesters: Claisen Condensation Overview [jove.com]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. iglobaljournal.com [iglobaljournal.com]

Technical Notes & Optimization

Optimization of reaction conditions for cyclopropanation of ketoesters

Welcome to the Advanced Synthesis Troubleshooting Hub. As an Application Scientist, I have designed this guide to address the most complex challenges encountered during the cyclopropanation of ketoesters. This guide moves beyond standard textbook procedures, focusing on the mechanistic causality behind reaction failures and providing self-validating protocols to ensure experimental reproducibility.

We will explore three distinct mechanistic paradigms: Organophotocatalysis , Transition-Metal Metalloradical Catalysis , and Organocatalytic Hydrogen-Bonding .

Organophotocatalytic Cyclopropanation (α-Bromo-β-Ketoesters)

Q: My cyclopropanation of unactivated olefins with α-bromo-β-ketoesters is giving low yields (<30%). I am using a standard Ru(bpy)₃Cl₂ photocatalyst and a LiBF₄ additive, which worked perfectly for my malonate substrates. What is going wrong?

A: The failure stems from a fundamental difference in the redox and coordination chemistry of α-bromo-β-ketoesters compared to α-bromomalonates [1]. Standard ruthenium-based catalysts like Ru(bpy)₃Cl₂ lack the necessary extinction coefficients in the blue-light range and the appropriate reduction potential to efficiently activate bromoketoesters.

Furthermore, while lithium additives (like LiBF₄) coordinate to malonates to lower their reduction potential (benefiting the reaction), they are actively detrimental to α-bromo-β-ketoesters. Lithium coordination to ketoesters likely promotes off-target enolization or unproductively traps the intermediate radical [1].

The Solution: Switch to a benzothiazinoquinoxaline derivative (e.g., PC-1). PC-1 has a red-shifted absorption maximum and a high extinction coefficient (ε₄₄₆ > 3000 M⁻¹ cm⁻¹), making it a superior single-electron transfer (SET) agent for this substrate. Remove the LiBF₄ entirely and increase your base (2,6-lutidine) to 4.0 equivalents to facilitate the final deprotonation/ring-closure step.

Quantitative Optimization Data

Entry	Deviation from Optimized Conditions	Yield (%)	Causality / Observation
1	None (0.5 mol% PC-1, 4.0 eq 2,6-lutidine)	97%	Optimal SET and proton scavenging.
2	Added 20 mol% LiBF₄ (and reduced base)	43%	Li⁺ unproductively traps the ketoester.
3	Used Ru(bpy)₃Cl₂ instead of PC-1	6%	Insufficient reduction potential/absorbance.
4	Omitted PC-1 or 2,6-lutidine	0%	Validates the necessity of the catalytic cycle.

Data summarized from Fischer et al., 2023 [1].

Self-Validating Protocol: Organophotocatalytic Workflow

• Preparation: In a dry vial, add the α-bromo-β-ketoester (1.0 equiv) and unactivated olefin (2.0 equiv).

• Catalyst & Base: Add the PC-1 photocatalyst (0.5 mol%) and 2,6-lutidine (4.0 equiv). Control check: Run a parallel vial in the dark to validate that the reaction is strictly photochemically driven.

• Solvent: Dissolve the mixture in anhydrous MeCN to achieve a concentration of 0.4 M.

• Irradiation: Irradiate the mixture with blue LEDs (λmax ≈ 450 nm) at ambient temperature. Monitor via TLC/NMR until the bromoketoester is completely consumed.

• Isolation: Quench with water, extract with EtOAc, and purify via flash chromatography.

Caption: Organophotocatalytic cycle for the cyclopropanation of unactivated olefins using PC-1.

Transition-Metal Catalyzed Asymmetric Cyclopropanation

Q: I am trying to synthesize highly enantioenriched 1,1-cyclopropane keto esters using α-ketodiazoacetates and a metal catalyst. However, I am getting poor diastereoselectivity (E/Z mixtures) and low enantiomeric excess (ee).

A: Traditional rhodium or copper catalysts often struggle with doubly acceptor-substituted diazo reagents because the two electron-withdrawing groups (ketone and ester) create competing conformational pathways during carbene transfer.

Self-Validating Protocol: Co(II) Metalloradical Catalysis

• Catalyst Loading: Charge an oven-dried Schlenk tube with the chiral Co(II) porphyrin catalyst (5 mol%) and the targeted olefin (1.0 equiv) under an inert argon atmosphere.

• Controlled Addition: Dissolve in anhydrous toluene. Slowly add a solution of α-ketodiazoacetate (1.2 equiv) in toluene over 1-2 hours via a syringe pump. Causality: Slow addition maintains a low steady-state concentration of the diazo compound, suppressing unwanted diazo dimerization.

• Reaction: Stir until N₂ evolution ceases and the diazo compound is fully consumed (validate via IR spectroscopy by monitoring the disappearance of the diazo peak at ~2100 cm⁻¹).

• Epimerization (If required): If NMR reveals an E/Z mixture, add NaI (10 mol%) directly to the reaction mixture and stir to promote epimerization to the Z-isomer.

• Isolation: Concentrate and purify by silica gel chromatography.

Caption: Co(II)-catalyzed asymmetric cyclopropanation workflow and epimerization.

Organocatalytic Asymmetric Cyclopropanation (Sulfur Ylides)

Q: When reacting β,γ-unsaturated α-ketoesters with stabilized sulfur ylides, my background reaction is too fast, leading to racemic mixtures. How can I improve the stereocontrol?

A: The uncatalyzed Michael-Initiated Ring Closure (MIRC) between these substrates is highly exergonic and rapid at room temperature. To achieve high stereoselectivity, you must kinetically freeze out the background reaction while accelerating the chiral pathway [3].

Utilize a C2-symmetric urea catalyst . Urea acts as a dual hydrogen-bond donor. The causality of the stereocontrol is the formation of a highly organized ternary complex: the urea catalyst simultaneously hydrogen-bonds to both the enolate oxygen of the ketoester and the stabilized sulfur ylide. By lowering the reaction temperature to -40 °C in a non-polar solvent (toluene), the uncatalyzed background reaction is suppressed, and the hydrogen-bonded ternary complex exclusively dictates the stereochemical outcome (yielding up to 16:1 dr and 90:10 er) [3].

Stereoselectivity Optimization Data

Catalyst System	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Ratio (er)
Achiral Base (Control)	DCM	RT	>90%	Low	50:50 (Racemic)
C2-Symmetric Urea	DCM	RT	88%	5:1	70:30
C2-Symmetric Urea	Toluene	-40	85%	16:1	90:10

Data summarized from Xiao et al., 2011 [3].

Self-Validating Protocol: Urea-Catalyzed Cyclopropanation

• Complex Formation: In a dry reaction vessel, mix the β,γ-unsaturated α-ketoester (1.0 equiv) and the C2-symmetric urea catalyst (10 mol%) in dry toluene.

• Thermal Equilibration: Cool the mixture to -40 °C and stir for 30 minutes. Causality: This pre-incubation period is critical to allow the complete formation of the catalyst-substrate hydrogen-bonded complex before the nucleophile is introduced.

• Ylide Addition: Introduce the stabilized sulfur ylide (1.1 equiv) directly into the cooled mixture.

• Reaction: Stir the reaction mixture strictly at -40 °C for 3 days. Control check: Monitor the reaction via chiral HPLC aliquots to ensure the er does not degrade over time, which would indicate product epimerization.

• Isolation: Quench the reaction cold, warm to room temperature, and isolate the 1,2,3-trisubstituted cyclopropane via column chromatography.

References

• Fischer, D. M., Lindner, H., Amberg, W. M., & Carreira, E. M. (2023). Intermolecular Organophotocatalytic Cyclopropanation of Unactivated Olefins. Journal of the American Chemical Society, 145(2), 774-780.[Link]

• Xu, X., Zhu, S., Cui, X., Wojtas, L., & Zhang, X. P. (2013). Cobalt(II)-Catalyzed Asymmetric Olefin Cyclopropanation with α-Ketodiazoacetates. Angewandte Chemie International Edition, 52(45), 11857-11861.[Link]

• Xiao, et al. (2011). Asymmetric Cyclopropanation of β,γ-Unsaturated α-Ketoesters with Stabilized Sulfur Ylides Catalyzed by C2-Symmetric Ureas. The Journal of Organic Chemistry, 76(1), 281-284.[Link]

How to avoid decomposition of Ethyl 6-cyclopropyl-6-oxohexanoate during workup

Answering the user's request to create a technical support center with troubleshooting guides and FAQs on how to avoid decomposition of Ethyl 6-cyclopropyl-6-oxohexanoate during workup.

Technical Support Center: Ethyl 6-cyclopropyl-6-oxohexanoate

A Guide to Preserving Yield and Purity During Experimental Workup

Welcome to the technical support resource for Ethyl 6-cyclopropyl-6-oxohexanoate. This guide is designed for researchers, chemists, and drug development professionals who are working with this valuable β-keto ester. We understand that achieving high yield and purity can be challenging due to the molecule's inherent sensitivities. This document provides in-depth, field-proven insights to help you navigate the critical workup stage of your experiment successfully.

Part 1: Frequently Asked Questions (FAQs) & Quick Troubleshooting

This section addresses the most common issues encountered during the workup of reactions involving Ethyl 6-cyclopropyl-6-oxohexanoate.

Q1: My final yield is significantly lower than expected after purification. What is the most likely cause?

A: The most common cause of low yield is the decomposition of the target molecule during the workup phase. Ethyl 6-cyclopropyl-6-oxohexanoate is a β-keto ester, a class of compounds susceptible to hydrolysis followed by decarboxylation, especially under harsh acidic or basic conditions, or when heated.[1][2][3][4] Even trace amounts of acid or base catalyst remaining in the mixture can promote this degradation.

Q2: I see an unexpected peak in my ¹H NMR spectrum around 2.1 ppm (singlet) and the disappearance of the cyclopropyl protons. What is this impurity?

A: This is a classic sign of decarboxylation. The likely impurity is heptan-2-one . The decomposition pathway involves hydrolysis of the ethyl ester to form the corresponding β-keto acid, which is unstable and readily loses CO₂ to form the ketone. The singlet at ~2.1 ppm corresponds to the methyl group of the resulting ketone.

Q3: My reaction mixture was quenched with strong acid (e.g., 1M HCl) and now I have a complex mixture of products. What happened?

A: You have likely induced two different decomposition pathways. First, the strong acid catalyzed the hydrolysis and subsequent decarboxylation of the β-keto ester.[3][5] Second, the cyclopropyl ketone moiety is sensitive to strong acids, which can protonate the carbonyl oxygen and trigger the opening of the strained cyclopropyl ring, leading to various rearranged byproducts.[6][7]

Q4: Can I purify Ethyl 6-cyclopropyl-6-oxohexanoate using distillation?

A: While possible, it must be done with extreme care. This molecule is susceptible to thermal degradation. If distillation is necessary, it must be performed under high vacuum and at the lowest possible temperature to minimize the risk of decarboxylation.[4] Column chromatography on silica gel is generally the preferred method of purification.

Part 2: Understanding the Molecular Instability

To effectively prevent decomposition, it is crucial to understand the chemical mechanisms that drive it. Ethyl 6-cyclopropyl-6-oxohexanoate has two primary points of vulnerability: the β-keto ester functionality and the cyclopropyl ketone group.

Primary Decomposition Pathway: Hydrolysis and Decarboxylation

This is the most significant degradation route for β-keto esters.[1] It is a two-step process that can be catalyzed by both acids and bases.

• Ester Hydrolysis: The ethyl ester is cleaved to form a β-keto carboxylic acid intermediate. This reaction is accelerated by H₃O⁺ or OH⁻.

• Decarboxylation: The β-keto acid intermediate is thermally unstable. It readily undergoes decarboxylation (loss of CO₂) through a cyclic, six-membered transition state to form an enol, which quickly tautomerizes to the more stable ketone product.[2][4]

Caption: Key decomposition pathways for Ethyl 6-cyclopropyl-6-oxohexanoate.

Secondary Decomposition Pathway: Acid-Catalyzed Ring Opening

The cyclopropyl ring is a strained, three-membered ring. In the presence of a strong acid, the carbonyl oxygen of the ketone can be protonated. This makes the carbonyl carbon more electrophilic and can facilitate the cleavage of one of the cyclopropane C-C bonds to relieve ring strain, forming a more stable carbocation intermediate that can then react further to form a variety of byproducts.[7]

Part 3: Recommended Workup Protocols

The key to a successful workup is MILDNESS . Avoid strong acids, strong bases, and high temperatures at all costs.

Protocol 1: General Mild Workup Procedure

This protocol is a robust starting point for most reaction types.

Sources

• 1. aklectures.com [aklectures.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reactivity: substitution at carboxyl [employees.csbsju.edu]
• 4. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Scaling up the synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate without compromising purity

Technical Support Center: Synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate

Welcome to the technical support center for the synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate. This guide is designed for researchers, chemists, and process development professionals who are looking to transition this synthesis from bench-scale to a larger, pilot-plant scale without compromising the integrity and purity of the final product. We will delve into the underlying chemical principles, provide a robust experimental protocol, and troubleshoot common challenges encountered during scale-up.

Overview of the Synthesis: The Acylation Approach

Ethyl 6-cyclopropyl-6-oxohexanoate is a β-keto ester, a class of compounds that are invaluable building blocks in the synthesis of more complex molecules, particularly in pharmaceutical development.[1] The structure lends itself to a variety of synthetic strategies, but one of the most direct and reliable methods is the C-acylation of an ester enolate.[2]

Our focus will be on the crossed Claisen-type condensation between the enolate of an ethyl hexanoate precursor and a cyclopropyl acylating agent. Specifically, we will detail the reaction of ethyl 5-bromopentanoate with cyclopropylmagnesium bromide followed by an acidic workup, or more directly, the acylation of a pre-formed ester enolate with cyclopropanecarbonyl chloride. For the purpose of this guide, we will focus on the acylation of an appropriate ester enolate with cyclopropanecarbonyl chloride, a method that offers high control and efficiency.[3][4]

The fundamental transformation involves the deprotonation of an ester at the α-position by a strong, non-nucleophilic base to form an enolate, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of cyclopropanecarbonyl chloride.[5][6]

Experimental Workflow Diagram

The following diagram outlines the key stages of the synthesis, from starting materials to the purified product.

Caption: Workflow for the synthesis of Ethyl 6-cyclopropyl-6-oxohexanoate.

Detailed Experimental Protocol (Lab-Scale)

This protocol describes a baseline, lab-scale synthesis. It is crucial to master the reaction on a small scale before attempting to scale up.

Materials:

• Ethyl pentanoate (Ethyl valerate)

• Cyclopropanecarbonyl chloride

• Lithium diisopropylamide (LDA) or Sodium Hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with anhydrous THF (e.g., 100 mL for a 20 mmol scale reaction).

• Enolate Formation: The flask is cooled to -78 °C using a dry ice/acetone bath. A solution of Lithium diisopropylamide (LDA) in THF (1.1 equivalents) is added. Ethyl pentanoate (1.0 equivalent) is then added dropwise via the dropping funnel, ensuring the internal temperature does not rise above -70 °C. The mixture is stirred at this temperature for 1 hour to ensure complete enolate formation.

• Acylation: A solution of cyclopropanecarbonyl chloride (1.05 equivalents) in anhydrous THF is added dropwise, again maintaining the temperature below -70 °C. After the addition is complete, the reaction is stirred for an additional 2-3 hours at -78 °C.

• Reaction Monitoring: The reaction progress is monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of the starting ester.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride while the mixture is still cold.

• Work-up: The mixture is allowed to warm to room temperature. It is then transferred to a separatory funnel and diluted with ethyl acetate. The organic layer is separated, and the aqueous layer is extracted twice with ethyl acetate.

• Purification (Initial): The combined organic layers are washed with water, then with brine, and finally dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure using a rotary evaporator.

• Purification (Final): The crude product is purified by vacuum distillation to yield Ethyl 6-cyclopropyl-6-oxohexanoate as a clear oil.

Scaling Up the Synthesis: Troubleshooting Guide

Transitioning a synthesis from grams to kilograms introduces challenges that are often not apparent at the lab scale.[7] The primary issues revolve around mass and heat transfer, safety, and the practicality of certain operations.[8]

Comparison of Lab-Scale vs. Pilot-Scale Parameters

Parameter	Lab-Scale (e.g., 10-50 g)	Pilot-Scale (e.g., 1-10 kg)	Key Considerations for Scale-Up
Reactor	Glass flask (0.5-2 L)	Glass-lined or stainless steel reactor (50-200 L)	Surface-to-volume ratio decreases, affecting heat transfer.[8] Ensure adequate reactor jacketing and coolant flow.
Base	LDA, NaH, KHMDS	Sodium Hydride (NaH) or Potassium tert-butoxide (t-BuOK)	LDA is often expensive and difficult to handle at scale. NaH (as an oil dispersion) is a cost-effective and common industrial choice, but requires careful handling and washing.
Temperature Control	Dry ice/acetone bath (-78 °C)	Reactor cooling jacket (cryogenic coolant)	Maintaining very low temperatures is energy-intensive. A slightly higher temperature (e.g., -40 to -20 °C) may be validated, but could impact selectivity. Precise control is critical to prevent side reactions.
Reagent Addition	Dropping funnel (manual)	Metering pump (automated, controlled rate)	Addition rate is critical for managing exotherms. A slow, controlled addition prevents temperature spikes that can lead to degradation or side products.
Mixing	Magnetic stirrer	Overhead mechanical stirrer (baffles may be needed)	Efficient mixing is vital to ensure localized concentration and temperature gradients are minimized. Inefficient mixing is a common cause of poor yield and purity at scale.
Work-up	Separatory funnel	Reactor-based extraction and phase separation	Handling large volumes of solvent requires dedicated extraction vessels. Phase separation can be slower and more challenging.
Purification	Silica gel chromatography / Lab-scale distillation	Fractional vacuum distillation	Column chromatography is generally not feasible for multi-kilogram quantities.[3] High-efficiency vacuum distillation is the preferred method for purifying β-keto esters.[9]

Troubleshooting Q&A

Question 1: My yield has dropped significantly after scaling up from 20g to 2kg. What are the likely causes?

Answer: A drop in yield upon scale-up is a classic problem, often rooted in physical rather than chemical limitations.[8] Consider these points:

• Inadequate Mixing: At a larger scale, magnetic stirring is insufficient. An overhead mechanical stirrer is necessary to ensure the reaction mixture is homogenous. Without it, you may have "hot spots" or areas of high reagent concentration, leading to side reactions and decomposition.

• Poor Temperature Control: The surface-area-to-volume ratio decreases dramatically at scale, making heat dissipation less efficient.[8] An exothermic event that is barely noticeable in a 500 mL flask can become a significant temperature spike in a 100 L reactor, degrading your product or enolate. Ensure your cooling system is robust and that reagent addition is slow enough for the heat to be removed effectively.

• Incomplete Enolate Formation: If using a solid base like NaH, ensure it has been properly washed (e.g., with hexane) to remove the protective mineral oil and that mixing is vigorous enough to ensure full reaction with the ester. The reaction time for enolate formation may need to be extended at a larger scale to ensure completion.

Question 2: The purity of my scaled-up batch is much lower, with several new impurities detected by GC. Why is this happening?

Answer: Purity issues often point to side reactions that become more prominent under scaled-up conditions.

• Self-Condensation of the Ester: If the addition of the cyclopropanecarbonyl chloride is too slow or the temperature rises, the ester enolate can react with another molecule of the starting ester in a classic Claisen condensation.[5][10] This can be mitigated by ensuring the acyl chloride is added promptly after enolate formation and that low temperatures are strictly maintained.

• Di-acylation: The product itself, a β-keto ester, has an acidic proton between the two carbonyl groups. Under certain conditions, this can be deprotonated and react with another molecule of the acyl chloride. Using a slight excess of the starting ester or precisely 1.0 equivalent of base can help minimize this.

• Thermal Degradation: If the work-up or distillation is performed at too high a temperature, β-keto esters can be susceptible to decomposition. Ensure your vacuum distillation is performed under a high vacuum to keep the pot temperature as low as possible.

Question 3: The reaction seems to be much more exothermic than on the lab scale, and I'm concerned about a runaway reaction. How can I improve safety?

Answer: This is a critical safety consideration. What is a manageable exotherm in a flask can become a dangerous runaway in a large reactor.[8]

• Controlled Addition (Semi-Batch Mode): Do not add all the reagents at once. The acyl chloride should be added slowly and continuously via a metering pump. The rate of addition should be tied to the reactor's ability to remove heat, keeping the internal temperature stable.

• Reverse Addition: In some cases, adding the pre-formed enolate solution to the acyl chloride (instead of the other way around) can help control the reaction, as the highly reactive enolate is consumed immediately. This requires careful process validation.

• Calorimetry Studies: Before moving to a large pilot scale, performing reaction calorimetry (e.g., using a RC1 calorimeter) is highly recommended. This provides critical data on the heat of reaction, the maximum rate of heat evolution, and helps define safe operating limits for temperature and addition rates.[7]

Question 4: Purifying my multi-kilogram batch by column chromatography is not practical. What are the best alternatives?

Answer: You are correct; large-scale chromatography is a costly and complex operation reserved for very high-value products. For Ethyl 6-cyclopropyl-6-oxohexanoate, the best approach is fractional vacuum distillation .[9]

• Optimize Distillation Parameters: Use a column with sufficient theoretical plates (e.g., a packed column or a Vigreux column) to achieve good separation between your product and any lower- or higher-boiling impurities.

• High Vacuum: A good vacuum pump is essential to lower the boiling point of the product and prevent thermal decomposition.

• Aqueous Washes: Do not underestimate the power of a well-designed work-up. Washing the crude organic phase with a dilute base (e.g., sodium bicarbonate solution) can help remove acidic impurities, while a water wash removes salts. This simplifies the final distillation.

Frequently Asked Questions (FAQs)

• Q: What is the most cost-effective and scalable base for this acylation?

  • A: While LDA provides excellent results on a lab scale, Sodium Hydride (NaH, 60% dispersion in mineral oil) is generally the most economical and widely used base in industrial settings for this type of reaction. It requires proper handling, including washing with an anhydrous solvent like hexane to remove the oil before use.

• Q: How critical is the purity of the starting materials and solvent?

  • A: Extremely critical. The base will react with any protic impurities, primarily water. Using anhydrous solvents (like THF) and ensuring your starting ester is dry is essential for achieving a high yield. Any water present will consume the expensive base and quench the enolate.

• Q: What are the primary safety hazards I should be aware of during scale-up?

  • A: The main hazards are: 1) Flammability of solvents like THF and hexane. 2) Reactivity of the base (NaH reacts violently with water to produce flammable hydrogen gas). 3) Thermal runaway from the acylation exotherm.[8] All operations should be conducted in an inert atmosphere (nitrogen or argon), with proper grounding of equipment to prevent static discharge, and with a robust cooling system in place.

• Q: What analytical techniques are recommended for monitoring the reaction and final product?

  • A: For in-process control (IPC), Gas Chromatography (GC) is ideal for monitoring the disappearance of the starting ester and the appearance of the product. For final product characterization and purity assessment, GC , ¹H NMR , ¹³C NMR , and FT-IR spectroscopy are recommended.

References

• BenchChem. (2025).

• ResearchGate. (n.d.). Purification of baker's yeast β-keto ester oxidoreductase. [Link]

• BenchChem. (2025).

• Unknown. (n.d.). The Claisen Condensation. [Link]

• Google Patents. (n.d.). US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER.

• Menéndez, C., et al. (2010). Mild and High-Yielding Synthesis of β-Keto Esters and β-Ketoamides. Synthesis, 2010(06), 1053-1057. [Link]

• BYJU'S. (n.d.). Claisen Condensation Mechanism. [Link]

• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory?[Link]

• Wikipedia. (n.d.). Claisen condensation. [Link]

• MDPI. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. [Link]

• Unknown. (n.d.). Dieckmann Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation. [Link]

• Wikipedia. (n.d.). Dieckmann condensation. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. [Link]

• Organic Syntheses. (2014). Formation of γ-‐Keto Esters from β. [Link]

• AIChE. (n.d.). Challenges of scaling up chemical processes (based on real life experiences). [Link]

• PMC. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. [Link]

• Chemistry Steps. (2020). Dieckmann condensation – An Intramolecular Claisen Reaction. [Link]

• ResearchGate. (n.d.). Synthesis of β‐ketoesters using Acetyl meldrum's acid with alcohol. [Link]

• Prime Scholars. (2021). How to deal with Scale-up challenges of Chemistry?[Link]

• RSC Publishing. (2025). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. [Link]

• ACS Publications. (2011). “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. [Link]

• OpenStax adaptation. (n.d.). 23.8 Mixed Claisen Condensations – Organic Chemistry: A Tenth Edition. [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl 6-acetoxy-hexanoate. [Link]

• Organic Syntheses. (n.d.). Hexanoic acid, 4-oxo-, ethyl ester. [Link]

• Chemistry LibreTexts. (2025). 9.8: Mixed Claisen Condensations. [Link]

• Science of Synthesis. (n.d.). The synthesis of esters from carboxylic acids and their derivatives. [Link]

• Google Patents. (n.d.).

• PMC. (2025). Bicyclo[1.1.1]pentane Ketones via Friedel–Crafts Acylation. [Link]

• Google Patents. (n.d.). CN1050597C - Process for synthesizing cyclopropyl carboxylic ester.

• PubChem. (n.d.). Pentanoic acid, 5-cyclopropylidene-, ethyl ester. [Link]

• Organic Syntheses. (n.d.). 2-Methylenecyclopropanecarboxylic acid ethyl ester. [Link]

• ResearchGate. (2020). Synthesis and Use of Ethyl 6-Acetyloxyhexanoate as an Internal Standard: An Interdisciplinary Experiment for an Undergraduate Chemistry Laboratory. [Link]

• MDPI. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. byjus.com [byjus.com]
• 6. Claisen condensation - Wikipedia [en.wikipedia.org]
• 7. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 8. reddit.com [reddit.com]
• 9. US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER - Google Patents [patents.google.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Reference Data & Comparative Studies

A Comparative Guide to the X-ray Crystallography of Ethyl 6-cyclopropyl-6-oxohexanoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of X-ray crystallography for the structural elucidation of ethyl 6-cyclopropyl-6-oxohexanoate derivatives against other common analytical techniques. As key intermediates in medicinal chemistry and materials science, a precise understanding of their three-dimensional structure is paramount for establishing structure-activity relationships (SAR) and optimizing molecular properties. This document moves beyond a simple recitation of protocols to explain the causal logic behind experimental choices, ensuring a robust and validated approach to structural analysis.

The Imperative of Atomic Resolution: Why 3D Structure Matters

Ethyl 6-cyclopropyl-6-oxohexanoate and its analogues are characterized by a flexible hexanoate chain, a reactive β-keto ester moiety, and a rigid cyclopropyl group. This combination of features can lead to complex conformational possibilities and intermolecular interactions that govern their biological activity and material properties. While spectroscopic methods provide valuable information about connectivity and functional groups, only single-crystal X-ray diffraction (SCXRD) can provide an unambiguous, high-resolution depiction of the molecule's three-dimensional arrangement in the solid state.[1][2] This atomic-level information is critical for:

• Unambiguous Stereochemical Assignment: Definitive determination of the absolute configuration of chiral centers.[1]

• Conformational Analysis: Revealing the preferred spatial orientation of the flexible alkyl chain and the cyclopropyl group relative to the keto-ester functionality.

• Intermolecular Interaction Mapping: Identifying and characterizing hydrogen bonds, van der Waals forces, and other non-covalent interactions that dictate crystal packing and can inform on potential receptor binding modes.

• Computational Modeling Validation: Providing an experimental ground truth for validating and refining computational models used in drug design and materials prediction.

Part 1: The X-ray Crystallography Workflow: A Self-Validating Protocol

The journey from a synthesized compound to a refined crystal structure is a multi-step process where each stage is designed to ensure the integrity and accuracy of the final model.

Synthesis and High-Purity Crystallization

The foundation of a successful X-ray analysis is a high-quality single crystal. This, in turn, necessitates a highly pure compound, as impurities can inhibit or disrupt the ordered lattice formation required for diffraction.

Experimental Protocol: Crystallization of Ethyl 6-cyclopropyl-6-oxohexanoate Derivatives

• Purification: The crude, synthesized derivative must first be purified to >98% purity, typically via column chromatography on silica gel. Purity should be assessed by ¹H NMR and LC-MS prior to crystallization attempts.

• Solvent Screening: The choice of solvent is critical.[3] A suitable solvent should fully dissolve the compound when heated but result in a supersaturated solution upon slow cooling. A screening panel of solvents with varying polarities (e.g., ethanol, ethyl acetate, hexane, acetone, and mixtures thereof) should be employed.

• Crystal Growth Techniques: Several methods can be employed, with the goal of slowing down the crystallization process to allow for the formation of large, well-ordered crystals.[3][4]

  • Slow Evaporation (Recommended Starting Point): Dissolve the purified compound in a minimal amount of a suitable volatile solvent (e.g., ethyl acetate/hexane mixture) in a small vial. Cover the vial with a cap containing a few pinholes to allow for slow evaporation over several days at room temperature.[3]

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Insulate the container (e.g., with cotton or by placing it in a dewar of warm water) to allow for very slow cooling to room temperature or below.[4]

• Advanced Methods for Difficult Cases: For compounds that are liquids or resist traditional crystallization, modern techniques can be invaluable.

  • Encapsulated Nanodroplet Crystallization (ENaCt): This high-throughput method uses only micrograms of material dissolved in an organic solvent, which is then injected into an inert oil droplet. Slow solvent loss concentrates the analyte, promoting nucleation.[5]

  • Host-Aided Crystallization: Techniques like "crystalline sponges" utilize a porous metal-organic framework (MOF) to encapsulate the analyte, imposing long-range order and facilitating diffraction analysis without needing to crystallize the analyte itself.[1]

Sources

• 1. sptlabtech.com [sptlabtech.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]

Comparative study of different synthetic routes to Ethyl 6-cyclopropyl-6-oxohexanoate

Executive Summary

Ethyl 6-cyclopropyl-6-oxohexanoate (CAS: 898776-30-2) is a highly valued bifunctional building block in medicinal chemistry. Featuring both a terminal ethyl ester and a cyclopropyl ketone, it is frequently utilized to install cyclopropyl-capped aliphatic chains in drug candidates, such as selective COX-2 inhibitors and kinase modulators.

Synthesizing this molecule requires strict chemoselectivity. The primary challenge lies in adding a cyclopropyl nucleophile to a six-carbon chain without triggering unwanted side reactions, such as competitive nucleophilic attack on the ethyl ester, over-addition to the newly formed ketone, or ring-opening of the strained cyclopropyl group. This guide objectively compares the two most robust synthetic strategies for this transformation: the classical Weinreb Amide Approach and the highly efficient Iron-Catalyzed Direct Acylation .

Mechanistic Pathways & Route Design

The synthesis typically begins with monoethyl adipoyl chloride , an inexpensive and commercially available starting material. The divergence in the synthetic routes depends on how the electrophilicity of the acid chloride is modulated to prevent over-addition of the Grignard reagent.

Synthetic pathways for Ethyl 6-cyclopropyl-6-oxohexanoate via Weinreb amide and Fe-catalysis.

Causality and Strategic Design (Expertise & Experience)

Route A: The Weinreb Amide Approach (Chelation Control)

Uncatalyzed addition of to an acid chloride inevitably yields a tertiary alcohol due to the high reactivity of the intermediate ketone. To circumvent this, Route A converts the acid chloride into an N-methoxy-N-methylamide (Weinreb amide). The Causality: When the Grignard reagent attacks the Weinreb amide, it forms a highly stable, five-membered cyclic magnesium chelate coordinated by the methoxy oxygen. This tetrahedral intermediate is stable at room temperature and refuses to collapse into a ketone until it is deliberately destroyed during the aqueous acidic workup (). This self-regulating mechanism completely eliminates the risk of over-addition.

Route B: Iron-Catalyzed Acylation (Kinetic Control)

Route B achieves the same transformation in a single step by utilizing catalytic Iron(III) acetylacetonate (

). The Causality: Instead of altering the substrate, this route alters the reactive nucleophile. The iron catalyst rapidly reacts with the Grignard reagent to form a highly active, low-valent ironate complex. This intermediate undergoes oxidative addition with the acid chloride and subsequent reductive elimination so rapidly that it outcompetes the uncatalyzed background reaction (). By employing an "inverse addition" technique at cryogenic temperatures ( ), the local concentration of the electrophile is kept near zero, protecting both the newly formed ketone and the distal ethyl ester.

Comparative Data Analysis

The following table summarizes the experimental performance of both routes based on standard process chemistry metrics.

Parameter	Route A: Weinreb Amide	Route B: Fe-Catalyzed Acylation
Overall Yield	82 – 88% (over 2 steps)	75 – 80% (single step)
Crude Purity	> 95% (Highly selective)	~ 85 – 90% (Trace tertiary alcohol)
Reaction Time	12 – 16 hours total	< 1 hour
Scalability	Excellent (Standard pilot plant temps)	Moderate (Requires strict cooling)
Atom Economy	Lower (Requires auxiliary amine)	Higher (Direct coupling)
Cost Profile	Moderate (Reagent & solvent costs)	Low (Inexpensive Fe catalyst)

Detailed Experimental Protocols

These protocols are designed as self-validating systems, incorporating visual and analytical checkpoints to ensure reaction fidelity.

Protocol A: Weinreb Amide Route (Two-Step)

Step 1: Synthesis of Ethyl 6-(methoxy(methyl)amino)-6-oxohexanoate

• Setup: In an oven-dried, argon-purged flask, dissolve monoethyl adipoyl chloride (1.0 equiv, 50 mmol) in anhydrous

  (150 mL).

• Amine Addition: Add

  -dimethylhydroxylamine hydrochloride (1.1 equiv, 55 mmol). Cool the suspension to .

• Base Addition: Dropwise add triethylamine (2.2 equiv, 110 mmol). Self-Validation: The mixture will transition from a suspension to a clear solution, accompanied by the exothermic formation of white triethylamine hydrochloride salts.

• Completion: Stir at room temperature for 4 hours. Confirm completion via TLC (Hexanes/EtOAc 1:1); the acid chloride spot will disappear.

• Workup: Quench with 1N HCl (50 mL). Extract with

  , wash with brine, dry over , and concentrate to yield the intermediate as a pale yellow oil.

Step 2: Grignard Addition

• Setup: Dissolve the Weinreb amide intermediate (1.0 equiv, 40 mmol) in anhydrous THF (100 mL) under argon. Cool to

  .

• Grignard Addition: Slowly add Cyclopropylmagnesium bromide (0.5 M in THF, 1.1 equiv, 44 mmol) via syringe pump over 30 minutes.

• Completion: Stir for 2 hours at

  . Self-Validation: The reaction is robust; TLC will show complete conversion to a single new spot.

• Workup: Carefully quench with saturated aqueous

  (50 mL). Extract with EtOAc ( mL), wash with brine, dry, and concentrate. Purify via flash chromatography to afford pure Ethyl 6-cyclopropyl-6-oxohexanoate.

Protocol B: Iron-Catalyzed Acylation (Single-Step)

• Catalyst Activation: In an oven-dried, argon-purged Schlenk flask, charge

  (3 mol%, 1.5 mmol) and anhydrous THF (100 mL).

• Cooling & Grignard Addition: Cool the distinct red solution to

  using a dry ice/acetone bath. Add Cyclopropylmagnesium bromide (0.5 M in THF, 1.05 equiv, 52.5 mmol). Self-Validation: The solution will immediately turn dark brown/black, visually confirming the formation of the active low-valent ironate species ().

• Inverse Addition: Immediately add monoethyl adipoyl chloride (1.0 equiv, 50 mmol) dropwise over 15 minutes. Strict temperature control at

  is critical to prevent ester cleavage.

• Completion: Stir for an additional 15 minutes at

  .

• Workup: Quench the reaction while still cold by adding 1N HCl (50 mL). Allow to warm to room temperature. Extract with EtOAc, wash with saturated

  and brine, dry over , and concentrate. Purify via short-path distillation or silica gel chromatography.

References

• Nahm, S.; Weinreb, S. M. "N-Methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981. URL:[Link]

• Fiandanese, V.; Marchese, G.; Martina, V.; Ronzini, L. "Iron catalyzed cross-coupling reactions of acyl chlorides with Grignard reagents." Tetrahedron Letters, 1984. URL:[Link]

• Fürstner, A.; Scheiper, B.; Bonnekessel, M.; Krause, H. "Selective Iron-Catalyzed Cross-Coupling Reactions of Grignard Reagents with Enol Triflates, Acid Chlorides, and Dichloroarenes." The Journal of Organic Chemistry, 2004. URL:[Link]

A Comparative Guide to Enantiomeric Excess Determination of Chiral Ethyl 6-Cyclopropyl-6-Oxohexanoate Derivatives

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is a critical, non-negotiable step. For chiral molecules like the derivatives of Ethyl 6-cyclopropyl-6-oxohexanoate, which serve as valuable building blocks, robust and accurate analytical methods are paramount to ensure the efficacy and safety of the final active pharmaceutical ingredient (API).[] This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess of this class of compounds, grounded in experimental evidence and practical insights for researchers, scientists, and drug development professionals.

The choice of analytical technique is not merely a procedural step but a strategic decision that impacts development timelines, resource allocation, and regulatory compliance. This guide will navigate the comparative strengths and weaknesses of direct chromatographic methods, such as High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC), as well as indirect methods involving derivatization for Nuclear Magnetic Resonance (NMR) analysis.

Direct Chromatographic Methods: The Workhorse of Chiral Analysis

Direct methods, which employ a chiral stationary phase (CSP) to form transient diastereomeric complexes with the enantiomers, are the most widely used for their simplicity and robustness.[2] The selection of the appropriate CSP is crucial and often empirical, but polysaccharide-based phases have demonstrated broad applicability.[3][4]

Chiral HPLC is the gold standard for enantioseparation in the pharmaceutical industry due to its versatility, reproducibility, and the vast library of commercially available CSPs.[2][5] For keto-esters like Ethyl 6-cyclopropyl-6-oxohexanoate derivatives, polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective.[2][6]

Strengths:

• Versatility: A wide range of CSPs are available, allowing for method development for a diverse array of molecular structures.[2]

• Robustness: HPLC methods are generally robust, reproducible, and easily transferable between different laboratories.[2]

• Preparative Scale: The technique can be scaled up for preparative separations to isolate pure enantiomers.[7]

Considerations:

• Solvent Consumption: Normal-phase HPLC, often used for chiral separations, can consume significant volumes of organic solvents, which have environmental and cost implications.

• Analysis Time: Run times can be longer compared to other techniques like SFC.

SFC has emerged as a powerful and "greener" alternative to HPLC for chiral separations.[8] It utilizes supercritical carbon dioxide as the primary mobile phase, often modified with a small amount of an organic solvent like methanol or ethanol.[][9] The low viscosity and high diffusivity of supercritical CO2 lead to faster separations and reduced backpressure.[2]

Strengths:

• Speed: SFC separations are typically 3-5 times faster than HPLC.[9][10]

• Reduced Solvent Usage: The primary reliance on CO2 significantly cuts down on organic solvent consumption, making it a more environmentally friendly and cost-effective option.[8][9]

• High Efficiency: Maintains high chromatographic efficiency, often leading to excellent resolution.[11]

Considerations:

• Compound Solubility: Less suitable for highly polar compounds that may have limited solubility in the CO2-based mobile phase.

• Initial Investment: Instrumentation can be more expensive than standard HPLC systems.

For volatile and thermally stable derivatives of Ethyl 6-cyclopropyl-6-oxohexanoate, chiral GC offers exceptional resolution and sensitivity.[12] The technique relies on chiral capillary columns, often coated with derivatized cyclodextrins.[12][13]

Strengths:

• High Resolution: Capillary GC columns provide very high separation efficiency.[3]

• Sensitivity: GC detectors, such as the Flame Ionization Detector (FID), are highly sensitive.

• Speed: Analysis times are typically short.

Considerations:

• Analyte Volatility: The primary limitation is the requirement for the analyte to be volatile and thermally stable. Derivatization may be necessary to increase volatility, adding a step to the workflow.

• Compound Suitability: Not suitable for non-volatile or thermally labile compounds.

Indirect Methods: NMR Spectroscopy with Chiral Derivatizing Agents

An alternative to chromatographic separation is the use of Nuclear Magnetic Resonance (NMR) spectroscopy. Since enantiomers are indistinguishable in an achiral solvent, a chiral derivatizing agent (CDA) is used to convert the enantiomeric pair into diastereomers.[14] These diastereomers have distinct NMR spectra, allowing for the determination of their ratio through integration of the corresponding signals.[15]

For a ketone like Ethyl 6-cyclopropyl-6-oxohexanoate, derivatization could involve forming a diastereomeric ketal or imine.[16][17]

Strengths:

• No Separation Required: Avoids the need for chromatographic method development.

• Absolute Configuration: In some cases, the relative chemical shifts of the diastereomers can provide information about the absolute configuration.

• Small Sample Amount: NMR is a non-destructive technique that requires a relatively small amount of sample.

Considerations:

• Derivatization Reaction: The derivatization reaction must proceed to completion without any kinetic resolution, meaning one enantiomer cannot react faster than the other.[18]

• Signal Resolution: The NMR signals for the two diastereomers must be baseline resolved for accurate integration. This may require a high-field NMR spectrometer.

• Purity of CDA: The chiral derivatizing agent must be of very high enantiomeric purity.

Comparative Performance and Method Selection

The optimal method depends on the specific derivative, available instrumentation, and the goals of the analysis (e.g., high-throughput screening vs. regulatory filing).

Method	Speed	Resolution	Solvent Usage	Versatility	Key Requirement
Chiral HPLC	Moderate	High	High	Very High	Suitable Chiral Stationary Phase
Chiral SFC	Very Fast	Very High	Low	High	Analyte solubility in CO2
Chiral GC	Fast	Very High	Low	Moderate	Analyte volatility & thermal stability
NMR with CDA	Fast	N/A (Signal Separation)	Low	Moderate	Clean derivatization, resolved signals

Table 1: Comparison of Analytical Techniques for Enantiomeric Excess Determination.

For high-throughput screening of asymmetric reactions producing derivatives of Ethyl 6-cyclopropyl-6-oxohexanoate, SFC is often the preferred technique due to its exceptional speed and low solvent consumption.[10] For routine quality control and methods intended for regulatory submission, the robustness and established history of chiral HPLC make it a reliable choice.[2] Chiral GC is an excellent option if the specific derivatives are sufficiently volatile. NMR with a CDA is a valuable orthogonal technique, useful for confirmation and when chromatographic methods are challenging to develop.

Experimental Protocols

• Column Selection: Screen a set of polysaccharide-based chiral columns (e.g., Chiralpak IA, IB, IC, ID, IE, IF).[19]

• Mobile Phase Preparation:

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B: Methanol or Ethanol (with or without a basic/acidic additive like 0.1% diethylamine or 0.1% trifluoroacetic acid, depending on the analyte's properties).

• Initial Screening Conditions:

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40 °C

  • Gradient: 5% to 50% Mobile Phase B over 5 minutes.

  • Detection: UV at an appropriate wavelength (e.g., 220 nm).

• Optimization: Once a "hit" is identified (i.e., partial or full separation), optimize the separation isocratically by adjusting the percentage of the organic modifier and the temperature to achieve baseline resolution (Rs > 1.5).

• Sample Preparation: In an NMR tube, dissolve ~5 mg of the chiral Ethyl 6-cyclopropyl-6-oxohexanoate derivative in 0.6 mL of a deuterated solvent (e.g., CDCl3).

• Addition of CDA: Add 1.1 equivalents of a highly pure chiral derivatizing agent (e.g., (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid, Mosher's acid, after conversion to the acid chloride).

• Reaction: Gently mix and allow the derivatization reaction to proceed to completion. A catalyst, such as a non-chiral base (e.g., pyridine), may be required.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Identify a pair of well-resolved signals corresponding to the two diastereomers. Carefully integrate these signals and calculate the enantiomeric excess using the formula:

  • ee (%) = |(Integral_major - Integral_minor) / (Integral_major + Integral_minor)| * 100

Conclusion

The determination of enantiomeric excess for chiral derivatives of Ethyl 6-cyclopropyl-6-oxohexanoate can be reliably achieved through several advanced analytical techniques. While chiral HPLC remains a robust and versatile standard, chiral SFC offers significant advantages in speed and sustainability, making it ideal for discovery and high-throughput environments.[2][8] Chiral GC provides excellent resolution for volatile compounds, and NMR with chiral derivatizing agents serves as a powerful, non-separative orthogonal method. The selection of the most appropriate technique requires a careful consideration of the analyte's properties, the analytical objective, and available resources. A multi-platform approach, leveraging the strengths of each technique, will ultimately provide the most comprehensive and reliable characterization of these critical chiral intermediates.

References

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Vertex AI Search.
• comparative analysis of different chiral separation techniques for benzylpiperidines. (n.d.). Benchchem.
• Chiral Intermediates in Drug Synthesis. (2025). BOC Sciences.
• Layton, S. E. (n.d.). COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. Repository.
• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. (n.d.). Source Not Available.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011). Source Not Available.
• Nam, D., Steck, V., Potenzino, R. J., & Fasan, R. (n.d.). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. PMC.
• NMR determination of enantiomeric excess. (n.d.). ResearchGate.
• Reference Numbers are from “Discrimination of Chiral Compounds Using NMR Spectroscopy,” by Thomas J. Wenzel, Wiley Press. (n.d.). Source Not Available.
• Supercritical Fluid Chiral Separations. (2025). Pharmaceutical Technology.
• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. (n.d.). PolyU Institutional Research Archive.
• “Chiral Impurity Methods – Case Study”. (n.d.). HPLC.
• A Rapid 1H NMR Assay for Enantiomeric Excess of α-Substituted Aldehydes. (2005). R Discovery.
• New insights into supercritical fluid chromatography for chiral separations. (n.d.). RSC Publishing.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Source Not Available.
• A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. (2013). Organic Letters - ACS Publications.
• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. (n.d.). PMC.
• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. (2023). ResearchGate.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita.
• CHIRAL GC (PART 2 OF 2). (2020). Sorbent Technologies, Inc..
• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Source Not Available.
• NMR Techniques for Enantiomeric Purity. (n.d.). Scribd.
• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. (2016). Journal of Chemical Education - ACS Publications.
• Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. (2022). MDPI.
• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2023). Source Not Available.
• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. (n.d.). Source Not Available.
• Chiral HPLC Separations. (n.d.). Phenomenex.
• C190-E170 Technical Report: Rapid Method Scouting of Chiral Compounds. (n.d.). Shimadzu.
• Cyclodextrin Derivatives as Chiral Supramolecular Receptors for Enantioselective Sensing. (2006). Source Not Available.

Sources

• 2. benchchem.com [benchchem.com]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. hplc.eu [hplc.eu]
• 5. mdpi.com [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. repository.uncw.edu [repository.uncw.edu]
• 8. selvita.com [selvita.com]
• 9. pharmtech.com [pharmtech.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. gcms.cz [gcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. scribd.com [scribd.com]
• 16. cms-content.bates.edu [cms-content.bates.edu]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. pubs.acs.org [pubs.acs.org]
• 19. shimadzu.com [shimadzu.com]